1H-Indole-1-acetic acid, 2,3-dimethyl-

• CAS: 61921-96-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS 61921-96-8)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1H-Indole-1-acetic acid, 2,3-dimethyl-, a heterocyclic compound with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, this document is structured to deliver not just data, but also to provide insights into the rationale behind its chemical properties, potential synthesis, and putative biological relevance, grounded in the established chemistry of the indole scaffold.

Introduction and Molecular Architecture

1H-Indole-1-acetic acid, 2,3-dimethyl-, with the CAS Registry Number 61921-96-8, is a derivative of indole, a prominent heterocyclic scaffold in numerous natural products and pharmaceutical agents[1][2]. Its structure is characterized by a 2,3-dimethylindole core, where an acetic acid moiety is attached to the indole nitrogen (N-1 position).

The indole ring system is a critical pharmacophore, and its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][3][4]. The parent compound, indole-3-acetic acid (IAA), is the most common and physiologically active plant hormone of the auxin class[5][6]. The substitution pattern of the topic compound—methylation at the C-2 and C-3 positions and N-alkylation with an acetic acid group—differentiates it from the well-studied IAA, suggesting a unique chemical and biological profile.

The presence of methyl groups at the C-2 and C-3 positions sterically hinders the pyrrole ring, which can influence its reactivity and interaction with biological targets. The acetic acid group at the N-1 position introduces a carboxylic acid function, which is ionizable at physiological pH, impacting the molecule's solubility, polarity, and potential to form salts or engage in hydrogen bonding.

Caption: Chemical structure of 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Physicochemical Properties

While extensive experimental data for 1H-Indole-1-acetic acid, 2,3-dimethyl- is not widely published, its properties can be inferred from its structure and comparison with related compounds.

Property	Predicted/Inferred Value	Rationale and Comparative Insights
Molecular Formula	C₁₂H₁₃NO₂	Derived from the chemical structure.
Molecular Weight	203.24 g/mol	Calculated from the molecular formula.
Appearance	Likely a solid at room temperature.	Similar indole acetic acid derivatives, such as the parent IAA, are crystalline solids[6].
Melting Point	Expected to be higher than 2,3-dimethylindole (103-105 °C)[7].	The addition of the polar carboxylic acid group should increase intermolecular forces (hydrogen bonding), leading to a higher melting point.
Solubility	Sparingly soluble in water, soluble in polar organic solvents (e.g., ethanol, DMSO, DMF).	The indole core is hydrophobic, while the carboxylic acid group enhances polarity. Solubility is pH-dependent; it will be more soluble in basic aqueous solutions due to deprotonation of the carboxylic acid.
pKa	Estimated to be around 4.5 - 5.0.	The pKa of the carboxylic acid is expected to be similar to that of other N-acetic acid derivatives and the parent indole-3-acetic acid (pKa ~4.66)[5].

Synthesis and Reactivity Insights

The synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl- would typically proceed via N-alkylation of the 2,3-dimethylindole precursor.

Proposed Synthetic Workflow

A plausible synthetic route involves the reaction of 2,3-dimethylindole with a suitable two-carbon electrophile bearing a carboxylic acid or a precursor group.

Step 1: Synthesis of 2,3-Dimethylindole

The Fischer indole synthesis is a classic and versatile method for preparing substituted indoles, including 2,3-dimethylindole, from a phenylhydrazine and a ketone (in this case, butan-2-one).

Step 2: N-Alkylation

The nitrogen of the indole ring can be deprotonated with a base (e.g., sodium hydride) to form the corresponding anion, which then acts as a nucleophile. Subsequent reaction with an ethyl haloacetate (e.g., ethyl bromoacetate) followed by hydrolysis of the ester would yield the target compound.

Caption: Proposed synthetic workflow for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Reactivity Profile

• Carboxylic Acid Group: This functional group can undergo typical reactions such as esterification, amidation, and reduction to the corresponding alcohol. Its presence is key for forming derivatives and for potential interactions with biological targets.

• Indole Ring: The electron-rich indole nucleus is susceptible to electrophilic substitution. However, with the C-2 and C-3 positions blocked by methyl groups, and the N-1 position occupied, electrophilic attack would likely occur on the benzene portion of the ring, typically at the C-5 or C-6 positions. This is in contrast to unsubstituted indole, where electrophilic attack preferentially occurs at C-3[8].

Spectroscopic Characterization

Definitive characterization of 1H-Indole-1-acetic acid, 2,3-dimethyl- relies on standard spectroscopic techniques. While specific spectra for this compound are not publicly available in detail, the expected features are outlined below.

• ¹H NMR:

  • Singlets for the two methyl groups at C-2 and C-3.

  • A singlet for the methylene protons of the acetic acid group.

  • Aromatic protons on the benzene ring, exhibiting characteristic splitting patterns.

  • A broad singlet for the carboxylic acid proton, which is exchangeable with D₂O.

• ¹³C NMR:

  • Distinct signals for the two methyl carbons.

  • A signal for the methylene carbon.

  • A signal for the carbonyl carbon of the carboxylic acid.

  • Signals for the carbons of the indole ring system.

• IR Spectroscopy:

  • A broad O-H stretching band for the carboxylic acid.

  • A strong C=O stretching band for the carbonyl group.

  • C-H stretching bands for the aromatic and aliphatic protons.

  • C=C stretching bands for the aromatic ring.

• Mass Spectrometry:

  • A molecular ion peak corresponding to the molecular weight of the compound.

  • Characteristic fragmentation patterns, likely involving the loss of the carboxylic acid group.

Commercial suppliers such as BLDpharm may provide access to spectroscopic data (NMR, HPLC, LC-MS) upon request or purchase, which would be essential for unambiguous identification[9].

Potential Biological and Pharmacological Significance

The indole nucleus is a cornerstone in drug discovery[2]. The structural similarity of 1H-Indole-1-acetic acid, 2,3-dimethyl- to known bioactive molecules suggests several avenues for investigation.

Potential as an Auxin Analog

While indole-3-acetic acid is a natural auxin, modifications to the indole ring can alter its activity. The shift of the acetic acid moiety from the C-3 to the N-1 position, along with the C-2 and C-3 methylation, would likely modify its binding to auxin receptors. It may act as an antagonist or a synthetic auxin with altered potency and selectivity.

Antimicrobial and Antifungal Potential

Numerous indole derivatives have been synthesized and evaluated for their antimicrobial and antifungal properties[3][10]. The lipophilic nature of the 2,3-dimethylindole core combined with the polar carboxylic acid group could facilitate passage through microbial membranes, making it a candidate for antimicrobial screening.

Anti-inflammatory and Analgesic Activity

Indole-containing compounds such as Indomethacin are potent non-steroidal anti-inflammatory drugs (NSAIDs)[3]. The acetic acid side chain is a common feature in many NSAIDs. Therefore, 1H-Indole-1-acetic acid, 2,3-dimethyl- could be investigated for its potential to inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases.

Caption: Potential areas of biological investigation for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Conclusion and Future Directions

1H-Indole-1-acetic acid, 2,3-dimethyl- is a structurally interesting indole derivative with a clear path for synthesis and a range of potential applications in medicinal chemistry and plant biology. While detailed experimental data is currently sparse in the public domain, its properties and reactivity can be reliably inferred from the well-established chemistry of its constituent parts.

For researchers and drug development professionals, this compound represents an opportunity for novel discovery. The immediate next steps for a thorough evaluation of this molecule would be:

• Definitive Synthesis and Characterization: Synthesize the compound and perform comprehensive spectroscopic analysis to confirm its structure and purity.

• Physicochemical Profiling: Experimentally determine key properties such as melting point, solubility, and pKa.

• Biological Screening: Evaluate its activity in a panel of assays relevant to its potential applications, including auxin receptor binding, antimicrobial, anti-inflammatory, and cytotoxicity assays.

This systematic approach will elucidate the true chemical and biological nature of 1H-Indole-1-acetic acid, 2,3-dimethyl- and determine its potential as a lead compound for further development.

References

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Structural activity relationship of 2,3-dimethyl indole-1-acetic acid derivatives

An In-Depth Technical Guide to the Structural-Activity Relationships of 2,3-Dimethylindole-1-Acetic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The indole nucleus is a cornerstone of medicinal chemistry, serving as the foundational scaffold for a multitude of natural products and synthetic drugs.[1][2][3] Among its myriad variations, indole-1-acetic acid derivatives, a class inspired by the phytohormone auxin, have emerged as promising therapeutic agents, particularly in oncology and inflammation.[4][5] This guide delves into the specific structural-activity relationships (SAR) of 2,3-dimethylindole-1-acetic acid derivatives. By strategically placing methyl groups at the C2 and C3 positions of the indole core, we can modulate the molecule's electronic and steric properties, influencing its interaction with biological targets. This document provides a comprehensive analysis of how modifications to this core scaffold—specifically at the N1-acetic acid side chain and on the peripheral benzene ring—impact biological activity. We further present detailed, field-tested protocols for the synthesis and in vitro evaluation of these compounds, offering researchers a validated framework for the discovery and optimization of novel therapeutic leads.

The 2,3-Dimethylindole-1-Acetic Acid Scaffold: A Strategic Design

The indole ring system is considered a "privileged scaffold" because it can bind to a wide range of biological receptors and enzymes, often mimicking the structure of peptides.[1][2] The strategic addition of dimethyl groups at the C2 and C3 positions serves a dual purpose: it enhances lipophilicity, which can improve membrane permeability, and it provides steric hindrance that can lock the molecule into a more biologically active conformation or prevent metabolic degradation at these positions. The N1-acetic acid moiety is a critical pharmacophore, often involved in key hydrogen bonding or ionic interactions with target proteins, such as the arginine residue in the active site of cyclooxygenase (COX) enzymes.[6]

Caption: Core structure of 2,3-dimethylindole-1-acetic acid highlighting key modification sites.

Core Structural-Activity Relationships (SAR)

The therapeutic potential of this scaffold is unlocked through systematic modification. The following sections dissect the impact of these changes.

Influence of Benzene Ring Substitution

Substituents on the benzene portion of the indole nucleus (positions 4, 5, 6, and 7) are pivotal for fine-tuning the electronic properties and overall lipophilicity of the molecule. This directly impacts target binding affinity and pharmacokinetic properties.

For instance, in the context of anticancer activity, the introduction of a fluorine atom at the C5 position has been shown to significantly influence cytotoxicity. Fluorine, being a small and highly electronegative atom, can alter the molecule's pKa, improve metabolic stability, and form favorable interactions (such as hydrogen bonds or dipole interactions) within the target's active site.

A study on the cytotoxic effects of 2,3-dimethylindoles revealed that a 5-fluoro substituted derivative (Compound 3b ) maintained potent activity against lung and pancreas carcinoma cell lines, comparable to its unsubstituted counterpart (Compound 3a ).[7] This suggests that this position is tolerant to substitution with small, electron-withdrawing groups, providing a valuable vector for lead optimization.

Modifications of the N1-Acetic Acid Side Chain

The N1-acetic acid side chain is arguably the most critical component for the biological activity of many indole-1-acetic acid derivatives. It often acts as the primary binding motif.

• Esterification/Amidation: Converting the carboxylic acid to an ester or an amide can serve as a prodrug strategy. This modification neutralizes the negative charge, increasing lipophilicity and potentially enhancing cell membrane penetration. Once inside the cell or in systemic circulation, esterases or amidases can hydrolyze the derivative back to the active carboxylic acid form. Studies on related indole acetic acid derivatives like indomethacin have shown that ester and amide derivatives can retain potent COX-2 inhibitory activity.[6]

• Chain Length and Branching: Altering the length of the alkyl chain or introducing branching can drastically affect how the pharmacophore is presented to the target protein. Increasing the distance between the indole core and the carboxylate group can either improve or diminish binding, depending on the topology of the active site. This modification requires empirical testing for each specific biological target.

Biological Activities and Mechanistic Insights

Derivatives of the 2,3-dimethylindole scaffold have shown promise across several therapeutic areas.

Anticancer Activity

The most pronounced activity reported for 2,3-dimethylindole derivatives is cytotoxicity against various cancer cell lines. The mechanism often involves the induction of apoptosis. Research has demonstrated that certain substituted 2,3-dimethylindoles exhibit potent nanomolar activity against lung, pancreas, and colon cancer cell lines.[7]

Table 1: Cytotoxic Activity of Selected 2,3-Dimethylindole Derivatives[7]

Compound ID	R5-Substitution	Cell Line	IC₅₀ (nM)
3a	-H	Lung Carcinoma (Calu1)	2.7
3a	-H	Pancreas Carcinoma (Panc1)	3.1
3b	-F	Lung Carcinoma (Calu1)	2.8
3b	-F	Pancreas Carcinoma (Panc1)	3.2
5d *	-H	Lung Carcinoma (H460)	2.5

*Compound 5d is a related tetrahydrocarbazole derivative from the same study, demonstrating high potency.

Anti-inflammatory Activity

The structural similarity of indole-1-acetic acids to the non-steroidal anti-inflammatory drug (NSAID) indomethacin suggests their potential as anti-inflammatory agents.[8] The primary mechanism for many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of inflammatory prostaglandins.[8][9] The carboxylic acid moiety is crucial for binding to the active site of COX-1 and COX-2. Therefore, 2,3-dimethylindole-1-acetic acid derivatives are strong candidates for development as novel COX inhibitors.[8]

Key Experimental Protocols & Methodologies

The reliability of any SAR study hinges on the robustness and reproducibility of its experimental methods. The following protocols are presented as self-validating systems for the synthesis and evaluation of these derivatives.

Synthesis Workflow

The synthesis of the target compounds is typically achieved in a two-step process: first, the construction of the 2,3-dimethylindole core, followed by the attachment of the acetic acid side chain at the N1 position.

Caption: Synthetic workflow for 2,3-dimethylindole-1-acetic acid derivatives.

Protocol 4.1.1: Synthesis of 2,3-Dimethyl-1H-indole (Fischer Indole Synthesis)

• Rationale: The Fischer indole synthesis is a classic, reliable method for constructing the indole core from a phenylhydrazine and a ketone.[7][10] The choice of an acid catalyst like antimony phosphate provides an efficient and high-yielding reaction.[7]

• Procedure:

  • To a solution of the appropriately substituted phenylhydrazine hydrochloride (1.0 eq) in methanol, add 2-butanone (1.2 eq).

  • Add the acid catalyst (e.g., antimony phosphate, 10 mol%) to the mixture.

  • Reflux the reaction mixture for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-cold water.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure 2,3-dimethyl-1H-indole.

  • Validation: Confirm the structure using ¹H NMR, ¹³C NMR, and LC-MS analysis.[7]

Protocol 4.1.2: Synthesis of 2,3-Dimethylindole-1-acetic acid (N-Alkylation & Hydrolysis)

• Rationale: This two-step sequence first introduces an esterified side chain, which is generally easier to handle and purify than the carboxylic acid. The subsequent saponification is a robust method to deprotect the acid.

• Procedure:

  • N-Alkylation: a. In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve the synthesized 2,3-dimethyl-1H-indole (1.0 eq) in anhydrous dimethylformamide (DMF). b. Cool the solution to 0 °C in an ice bath. c. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: NaH is highly reactive and generates H₂ gas. d. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes. e. Cool the mixture back to 0 °C and add ethyl bromoacetate (1.1 eq) dropwise. f. Allow the reaction to proceed at room temperature overnight. g. Quench the reaction by carefully adding ice-cold water. Extract with ethyl acetate, wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to obtain the ethyl ester intermediate.

  • Saponification: a. Dissolve the purified ethyl ester intermediate in a mixture of ethanol and 1M aqueous sodium hydroxide (NaOH) solution. b. Reflux the mixture for 2-4 hours until TLC indicates the disappearance of the starting material. c. Cool the mixture and remove the ethanol in vacuo. d. Acidify the remaining aqueous solution to pH 2-3 with 1M hydrochloric acid (HCl) at 0 °C. A precipitate should form. e. Collect the solid product by vacuum filtration, wash with cold water, and dry to yield the final 2,3-dimethylindole-1-acetic acid derivative.

  • Validation: Confirm the final structure and purity via NMR, LC-MS, and melting point determination.

In Vitro Biological Evaluation: Sulforhodamine B (SRB) Cytotoxicity Assay

• Rationale: The SRB assay is a reliable, sensitive, and widely used method for determining cytotoxicity in cancer cell lines.[11] It measures cell density based on the staining of total cellular protein with the dye sulforhodamine B. This protocol includes controls for self-validation.

• Procedure:

  • Cell Plating: Seed cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37 °C, 5% CO₂ to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the compounds to the wells, leaving one set of wells with medium only (negative control) and another with a known cytotoxic agent (positive control, e.g., Doxorubicin). Incubate for 48-72 hours.

  • Cell Fixation: Gently remove the medium. Fix the cells by adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well and incubate at 4 °C for 1 hour.

  • Washing: Wash the plates five times with slow-running tap water to remove TCA and dead cells. Air dry the plates completely.

  • Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Post-Stain Wash: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

  • Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Data Acquisition: Measure the absorbance (Optical Density, OD) at 515 nm using an automated plate reader.

  • Analysis: Calculate the percentage of cell survival relative to the untreated control. Plot the percentage of survival against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Perspectives

The 2,3-dimethylindole-1-acetic acid scaffold represents a versatile and potent platform for the development of novel therapeutic agents. The structural-activity relationships discussed herein demonstrate that strategic modifications to the benzene ring and the N1-acetic acid side chain can profoundly influence biological activity, particularly in the realms of anticancer and anti-inflammatory research. The provided synthetic and analytical protocols offer a robust framework for researchers to explore this chemical space further.

Future efforts should focus on expanding the diversity of substitutions on the benzene ring to build a more comprehensive QSAR model. Exploring bioisosteric replacements for the carboxylic acid group (e.g., tetrazoles) could lead to derivatives with improved pharmacokinetic profiles. Furthermore, elucidating the precise molecular targets and downstream signaling pathways affected by the most potent compounds will be crucial for their advancement into preclinical and clinical development.

References

• Kumara, M.N., et al. (2014). Synthesis and cytotoxic studies of 2, 3-dimethylindoles and tetrahydrocarbazoles. ResearchGate. [Link]

• Synthesis of new class of indole acetic acid sulfonate derivatives as ectonucleotidases inhibitors. (2023). RSC Publishing. [Link]

• Stefek, M., et al. (2011). Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. PubMed. [Link]

• Eseyin, O.A., et al. (2017). Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst. ResearchGate. [Link]

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• Shafique, Z., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections. [Link]

• Bric, J.M., et al. Rapid In Situ Assay for Indoleacetic Acid Production by Bacteria Immobilized on a Nitrocellulose Membrane. PMC. [Link]

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• Vass, Á., et al. (2023). Indole-Acrylonitrile Derivatives as Potential Antitumor and Antimicrobial Agents—Synthesis, In Vitro and In Silico Studies. MDPI. [Link]

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Preclinical Pharmacokinetics and Bioavailability of 1H-Indole-1-acetic acid, 2,3-dimethyl-: A Comprehensive Technical Guide

Executive Summary

The compound 1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS: 61921-96-8) represents a highly specific structural class of N-alkylated indole derivatives. Structurally analogous to the core scaffolds of certain nonsteroidal anti-inflammatory drugs (NSAIDs) and CRTH2 receptor antagonists, its pharmacokinetic (PK) profile is dictated by two critical functional groups: the N-acetic acid moiety and the 2,3-dimethyl substitution. This whitepaper provides an authoritative, in-depth framework for evaluating the absorption, distribution, metabolism, and excretion (ADME) of this compound, emphasizing the causality behind its metabolic stability and detailing self-validating experimental protocols for preclinical assessment.

Structural Pharmacokinetics: The Causality of Molecular Design

To accurately predict the bioavailability of 1H-Indole-1-acetic acid, 2,3-dimethyl-, one must deconstruct its molecular architecture:

• The N-Acetic Acid Moiety: The presence of a carboxylic acid on the N1 position confers weak acid properties (estimated pKa ~4.5). In the physiological pH of the blood (7.4), the molecule is highly ionized, which restricts extensive tissue partitioning but facilitates high affinity for plasma proteins (primarily albumin). This behavior mirrors structurally related N-substituted indole-1-acetic acids, which exhibit preferential biliary excretion and high protein binding ()[1].

• The 2,3-Dimethyl Shielding Effect: Unsubstituted indoles are highly susceptible to oxidative cleavage of the pyrrole ring by heme-containing enzymes such as indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO) ()[2]. However, N-substituted indoles exhibit virtually no reactivity toward IDO-mediated dioxygenation ()[3]. The strategic placement of methyl groups at the C2 and C3 positions further sterically hinders the approach of heme-superoxide intermediates. Consequently, the metabolic burden is forcibly shifted away from Phase I ring-opening pathways and directed toward Phase II conjugation.

Bioavailability and Absorption Dynamics

Indole acetic acids are generally low-molecular-weight, lipophilic compounds that are readily absorbed across the intestinal epithelium via passive diffusion ()[4].

Despite excellent theoretical permeability, the oral bioavailability ( F% ) of 1H-Indole-1-acetic acid, 2,3-dimethyl- is heavily modulated by hepatic first-pass metabolism. Optimization of indole acetic acid derivatives requires a delicate balance of lipophilicity to prevent excessive microsomal clearance while maintaining gastrointestinal permeability ()[5]. Because the 2,3-dimethyl groups block rapid Phase I oxidation, the primary barrier to systemic exposure is Phase II acyl glucuronidation in the liver.

Metabolic Stability and Clearance Pathways

The clearance of 1H-Indole-1-acetic acid, 2,3-dimethyl- is characterized by a dynamic interplay between hepatic conjugation and enteric recirculation:

• Primary Clearance (Phase II): Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes catalyze the formation of an acyl glucuronide at the N-acetic acid tail.

• Enterohepatic Recirculation: The resulting hydrophilic glucuronide is actively effluxed into the bile via Multidrug Resistance-associated Protein 2 (MRP2). Once in the lower gastrointestinal tract, gut microbiota expressing β -glucuronidase cleave the conjugate, releasing the parent drug for reabsorption. This phenomenon creates secondary peaks in plasma concentration-time profiles and artificially prolongs the terminal half-life ( t1/2​ ) ()[1].

Fig 1: Primary metabolic clearance and enterohepatic recirculation pathways.

Experimental Protocols for PK/PD Evaluation

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems . A self-validating protocol incorporates internal controls that confirm the assay's mechanistic integrity independently of the test article's results.

Protocol 1: In Vitro Microsomal Stability (Self-Validating System)

Causality: To definitively prove that clearance is driven by Phase II (UGT) rather than Phase I (CYP) metabolism due to the 2,3-dimethyl shielding effect. Self-Validation Mechanism: The assay utilizes a 4-arm matrix. If the negative control (Arm C) shows degradation, chemical instability is flagged. If the positive control (Arm D) fails to degrade, the microsomes are deemed inactive.

• Preparation: Prepare a 4-arm matrix: Arm A (Test + NADPH), Arm B (Test + UDPGA + Alamethicin), Arm C (Test + Buffer [Negative Control]), Arm D (Diclofenac + Cofactors [Positive Control]).

• Incubation: Pre-incubate 1 µM of 1H-Indole-1-acetic acid, 2,3-dimethyl- with 0.5 mg/mL rat liver microsomes (RLM) in 100 mM phosphate buffer (pH 7.4) at 37°C.

• Permeabilization: For Arm B, add the pore-forming peptide Alamethicin (25 µg/mL) to allow UDPGA to access luminal UGT enzymes.

• Initiation & Quenching: Initiate reactions via the addition of cofactors. Quench at serial time points (0, 15, 30, 60 min) using 3 volumes of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 14,000 rpm for 10 mins and analyze the supernatant via LC-MS/MS.

Protocol 2: In Vivo Bioavailability & Recirculation Assessment

Causality: N-acetic acid moieties are notorious for biliary excretion. Self-Validation Mechanism: Parallel PK arms using Intact Rats vs. Bile-Duct Cannulated (BDC) Rats. If the intact rat exhibits a secondary Cmax​ peak at 4-6 hours, but the BDC rat does not, the system self-validates that the secondary peak is exclusively driven by enterohepatic recirculation ()[1].

• Dosing: Administer the compound IV (2 mg/kg) and PO (10 mg/kg) to fasted Sprague-Dawley rats (n=4 per group, Intact and BDC).

• Sampling: Collect serial blood samples via jugular vein catheters at 12 time points over 24 hours. For BDC rats, collect bile continuously.

• Extraction: Extract plasma using protein precipitation (3:1 Acetonitrile:Plasma) to release the highly protein-bound drug.

• Quantification: Analyze using reverse-phase LC-MS/MS. Critical Note: Use a highly acidic mobile phase (0.1% formic acid, pH ~2.7) to ensure the N-acetic acid moiety remains fully protonated, preventing peak tailing.

Fig 2: Step-by-step in vivo pharmacokinetic evaluation workflow.

Quantitative Data Summaries

Table 1: Predictive Preclinical Pharmacokinetic Parameters (Rat Model)

Parameter	Predicted Value Range	Mechanistic Rationale

| Oral Bioavailability ( F% ) | 45 - 60% | Moderate first-pass glucuronidation limits absolute systemic exposure. | | Volume of Distribution ( Vd​ ) | 0.2 - 0.5 L/kg | High plasma protein binding restricts extensive peripheral tissue distribution. | | Clearance ( CL ) | 15 - 25 mL/min/kg | Dominated by hepatic Phase II metabolism (UGT-mediated acyl glucuronidation). | | Half-life ( t1/2​ ) | 4 - 6 hours | Prolonged by the enterohepatic recirculation of biliary glucuronides. |

Table 2: Optimized LC-MS/MS Gradient Elution Profile

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (Acetonitrile + 0.1% FA)
0.0	95	5
1.0	95	5
4.0	10	90
5.0	10	90
5.1	95	5

| 7.0 | 95 | 5 |

References

• The pharmacokinetics of etodolac enantiomers in the rat. Lack of pharmacokinetic interaction between enantiomers Source: PubMed URL:[Link]

• Modeling Tryptophan/Indoleamine 2,3-Dioxygenase with Heme Superoxide Mimics: Is Ferryl the Key Intermediate? Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Diazine Indole Acetic Acids as Potent, Selective, and Orally Bioavailable Antagonists of Chemoattractant Receptor Homologous Molecule Expressed on Th2 Cells (CRTH2) for the Treatment of Allergic Inflammatory Diseases Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Mechanism of Catalyst Activation in Iron(Porphyrin)-Catalysed Aerobic Oxidative Cleavage of 2,3-Dimethylindole Source: ResearchGate URL:[Link]

• Colon-Targeted Delivery of Indole Acetic Acid Helps Regulate Gut Motility by Activating the AHR Signaling Pathway Source: PMC (PubMed Central) URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

1H-Indole-1-acetic acid, 2,3-dimethyl-: Structural Scaffold, Physicochemical Profiling, and Applications in Medicinal Chemistry

Abstract The functionalization of the indole core is a cornerstone of modern drug discovery. Among its derivatives, 1H-Indole-1-acetic acid, 2,3-dimethyl- (also known as 2-(2,3-dimethyl-1H-indol-1-yl)acetic acid) represents a highly privileged structural scaffold. By bridging the lipophilic properties of a substituted indole ring with the polar, hydrogen-bonding capacity of an acetic acid moiety, this molecule serves as a critical pharmacophore in the development of Aldose Reductase Inhibitors (ARIs) for diabetic complications, DP2/CRTH2 antagonists for respiratory inflammation, and complex agrochemical regulators. This whitepaper provides an in-depth technical analysis of its physicochemical properties, synthetic methodologies, and biological target engagement.

Physicochemical Properties & Molecular Characterization

Understanding the physicochemical parameters of 1H-Indole-1-acetic acid, 2,3-dimethyl- is essential for predicting its pharmacokinetic behavior and target affinity. The presence of the N-1 carboxylic acid provides a distinct anionic anchor at physiological pH, which is a strict structural requirement for binding to the anion-binding pockets of target enzymes 1.

Quantitative Data Summary

Property	Value / Description	Causality & Structural Significance
IUPAC Name	2-(2,3-dimethyl-1H-indol-1-yl)acetic acid	N-alkylation dictates the molecular geometry, extending the carboxylate away from the indole plane.
CAS Number	61921-96-8	Unique registry identifier for the 2,3-dimethyl isomer.
Molecular Formula	C₁₂H₁₃NO₂	Defines the atomic composition.
Molecular Weight	203.24 g/mol	Falls well within Lipinski's Rule of 5, ensuring excellent oral bioavailability potential.
Appearance	Off-white to pale crystalline powder	Indicates high purity; auto-oxidation is minimized compared to unsubstituted indoles.
Solubility	Soluble in DMSO, DMF, EtOH; Insoluble in H₂O	The lipophilic 2,3-dimethyl indole core dominates the hydration penalty in acidic/neutral aqueous media.
pKa (Carboxylic)	~4.5 (Estimated)	Ensures the molecule is predominantly ionized (anionic) at physiological pH (7.4), critical for ionic target engagement.

Table 1: Physicochemical profile of 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Structural Causality: The 2,3-dimethyl substitution pattern is not merely decorative. In unsubstituted indoles, the C-3 position is highly nucleophilic and prone to electrophilic attack or oxidative degradation. By masking both the C-2 and C-3 positions with methyl groups, the chemical stability of the indole core is vastly improved. Furthermore, these methyl groups introduce steric bulk that forces the molecule into specific conformational poses within enzyme active sites, enhancing target selectivity 2.

Target Engagement and Biological Applications

Aldose Reductase Inhibition (ARI)

The most prominent application of the indole-1-acetic acid scaffold is the inhibition of Aldose Reductase (ALR2), the rate-limiting enzyme in the polyol pathway. During hyperglycemia, ALR2 converts toxic excess glucose into sorbitol. Sorbitol accumulation causes severe osmotic stress, leading to diabetic neuropathy, nephropathy, and retinopathy.

Indole-1-acetic acid derivatives act as potent, competitive inhibitors of ALR2 3. The mechanism of action is highly dependent on the molecule's bipartite structure:

• The Anionic Anchor: The N-1 acetic acid moiety ionizes and forms critical electrostatic interactions and hydrogen bonds with the catalytic residues (Tyr48, His110, and Trp111) in the ALR2 anion-binding pocket.

• The Hydrophobic Shield: The 2,3-dimethylindole core occupies the adjacent lipophilic specificity pocket. The methyl groups provide van der Waals contacts that prevent the compound from binding to the closely related but beneficial Aldehyde Reductase (ALR1), thereby reducing off-target toxicity.

DP2/CRTH2 Antagonism

Beyond diabetes, the scaffold is heavily utilized in respiratory medicine. Compounds like AZD1981 (a substituted 2-methyl-1H-indole-1-acetic acid) are potent antagonists of the DP2 (CRTH2) receptor, used to treat severe asthma 4. The acetic acid tail mimics the endogenous ligand Prostaglandin D2 (PGD2), competitively blocking eosinophil chemotaxis.

Figure 1: Pathophysiological polyol pathway and the mechanistic intervention by the Indole-1-acetic acid scaffold.

Synthetic Methodologies & Causality

The synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl- relies on the regioselective N-alkylation of 2,3-dimethylindole. In standard indole chemistry, alkylation can occur at either the N-1 or C-3 position due to tautomerization. However, because the C-3 position is already blocked by a methyl group in 2,3-dimethylindole, the reaction is highly driven toward N-alkylation, ensuring high yields and minimizing complex purification steps 5.

Protocol 1: Synthesis via N-Alkylation and Saponification

Rationale: Using a strong base like Sodium Hydride (NaH) in an aprotic polar solvent (DMF) completely deprotonates the indole nitrogen (pKa ~16), generating a highly nucleophilic indolyl anion. Ethyl bromoacetate is used as the alkylating agent to prevent premature decarboxylation that might occur if free chloroacetic acid were used directly under harsh conditions.

Step-by-Step Workflow:

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF at 0°C under an inert argon atmosphere. Slowly add a solution of 2,3-dimethylindole (1.0 eq) in DMF. Stir for 30 minutes until hydrogen gas evolution ceases. Causality: The 0°C temperature prevents thermal degradation of the solvent by the strong base.

• Alkylation: Dropwise add ethyl bromoacetate (1.1 eq) to the chilled mixture. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl to destroy unreacted NaH. Extract the intermediate (ethyl 2-(2,3-dimethyl-1H-indol-1-yl)acetate) using ethyl acetate (EtOAc). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Saponification: Dissolve the crude ester in a 3:1 mixture of Ethanol/THF. Add 2M aqueous NaOH (3.0 eq) and reflux for 2 hours. Causality: Base-catalyzed ester hydrolysis irreversibly yields the sodium salt of the target acid.

• Acidification & Isolation: Cool the mixture, evaporate the organic solvents, and acidify the aqueous residue with 1M HCl to pH 2. The sudden protonation of the carboxylate drops its aqueous solubility, causing the target 1H-Indole-1-acetic acid, 2,3-dimethyl- to precipitate as a solid.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water to yield the pure product.

Figure 2: Synthetic workflow for 1H-Indole-1-acetic acid, 2,3-dimethyl- via N-alkylation.

Analytical Validation: In Vitro ALR2 Inhibition Assay

To validate the biological activity of synthesized indole-1-acetic acid derivatives, a self-validating enzymatic assay is required. The assay measures the ALR2-catalyzed reduction of DL-glyceraldehyde to glycerol, which is stoichiometrically coupled to the oxidation of NADPH to NADP⁺.

Protocol 2: Spectrophotometric ALR2 Assay

Rationale: NADPH absorbs strongly at 340 nm, whereas NADP⁺ does not. By monitoring the decrease in absorbance at 340 nm, the reaction velocity can be quantified. A potent inhibitor will prevent the consumption of NADPH, resulting in a stable absorbance reading.

Step-by-Step Workflow:

• Buffer Preparation: Prepare a 0.1 M sodium phosphate buffer (pH 7.0) containing 5 mM 2-mercaptoethanol. Causality: The reducing agent (2-mercaptoethanol) prevents the oxidation of critical cysteine residues in the ALR2 active site, maintaining enzyme viability.

• Reagent Assembly: In a UV-clear 96-well microplate, add the following to each well:

  • 10 μg/mL human recombinant Aldose Reductase (ALR2).

  • 0.2 mM NADPH.

  • Test compound (1H-Indole-1-acetic acid, 2,3-dimethyl-) dissolved in DMSO (ensure final DMSO concentration is <1% to prevent solvent-induced enzyme denaturation).

• Incubation: Incubate the plate at 37°C for 5 minutes to allow the inhibitor to equilibrate with the enzyme.

• Initiation: Add 0.2 mM DL-glyceraldehyde (substrate) to initiate the reaction.

• Kinetic Reading: Immediately read the absorbance at 340 nm every 30 seconds for 5 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity (V₀) from the linear slope of the absorbance decay. Compare the V₀ of the inhibitor wells against a vehicle-control (DMSO only) well to determine the percentage of inhibition and calculate the IC₅₀.

References

• National Institutes of Health (NIH) / PubMed. "Identification of novel aldose reductase inhibitors based on carboxymethylated mercaptotriazinoindole scaffold". Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Biochemical and pharmacological characterization of AZD1981, an orally available selective DP2 antagonist in clinical development for asthma". Available at: [Link]

• Semantic Scholar. "Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques". Available at:[Link]

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Foreword: Charting the Molecular Interactions of a Novel Indole Derivative

The indole nucleus represents a privileged scaffold in medicinal chemistry and chemical biology, forming the core of numerous natural products and synthetic molecules with profound biological activities.[1][2][3][4] From the essential amino acid tryptophan to the neurotransmitter serotonin, indole-containing compounds are fundamental to life's processes.[4] The compound 1H-Indole-1-acetic acid, 2,3-dimethyl-, a synthetic derivative of the well-known plant hormone indole-3-acetic acid (IAA)[5][6], presents a unique opportunity for exploring novel receptor interactions. While IAA itself is a known ligand for the aryl hydrocarbon receptor (AhR)[5][7], and other indole acetic acid derivatives have been investigated as antagonists for the CRTH2 receptor[8][9], the specific receptor targets and binding affinities of 1H-Indole-1-acetic acid, 2,3-dimethyl- remain to be elucidated.

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically characterize the receptor binding profile of 1H-Indole-1-acetic acid, 2,3-dimethyl-. We will move beyond a simple recitation of protocols to provide the underlying rationale for experimental design, ensuring a robust and self-validating approach to understanding the molecular interactions of this compound.

Foundational Principles of Receptor-Ligand Binding

Before delving into specific experimental methodologies, it is crucial to understand the key parameters that quantify the interaction between a ligand, such as 1H-Indole-1-acetic acid, 2,3-dimethyl-, and its receptor.

• Affinity (Kd): The equilibrium dissociation constant (Kd) is a measure of the affinity of a ligand for its receptor. It is the concentration of ligand at which half of the receptor population is occupied at equilibrium. A lower Kd value indicates a higher binding affinity.

• Inhibition Constant (Ki): The inhibition constant (Ki) represents the affinity of a competing ligand (in this case, our test compound) for a receptor. It is derived from the IC50 value in competitive binding assays.[10][11]

• IC50: The half-maximal inhibitory concentration (IC50) is the concentration of a competing ligand that displaces 50% of the specific binding of a radiolabeled or fluorescently labeled ligand.[11]

• Bmax: The maximum number of binding sites in a given preparation of tissue or cells.[10][12]

Methodologies for Determining Receptor Binding Affinity

The selection of an appropriate assay for determining receptor binding affinity depends on several factors, including the nature of the receptor (e.g., membrane-bound or soluble), the availability of a labeled ligand, and the desired throughput. Here, we detail three gold-standard techniques.

Radioligand Binding Assays

Radioligand binding assays are considered the gold standard for their robustness and sensitivity in measuring ligand-receptor interactions.[10] They can be broadly categorized into saturation and competitive assays.

A saturation binding assay is performed to determine the receptor density (Bmax) and the affinity (Kd) of a radiolabeled ligand for its receptor.[10][12] This is a crucial first step if a radiolabeled version of 1H-Indole-1-acetic acid, 2,3-dimethyl- is available or can be synthesized.

Experimental Protocol: Saturation Filtration Binding Assay [12]

• Receptor Preparation: Homogenize tissues or cells expressing the target receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes, which are then resuspended in a suitable assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, set up two series of reactions:

  • Total Binding: Incubate the receptor preparation with increasing concentrations of the radiolabeled ligand.

  • Non-specific Binding: Incubate the receptor preparation with the same increasing concentrations of the radiolabeled ligand in the presence of a high concentration of an unlabeled ligand known to bind to the receptor with high affinity.[13]

• Incubation: Incubate the plates at a defined temperature (e.g., 30°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[11]

• Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters, trapping the receptor-bound radioligand. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[11][13]

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.[11][13]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot specific binding against the concentration of the radioligand and fit the data using non-linear regression to a one-site binding hyperbola to determine the Kd and Bmax.[14]

A competitive binding assay is used to determine the affinity (Ki) of an unlabeled test compound (1H-Indole-1-acetic acid, 2,3-dimethyl-) by measuring its ability to compete with a radiolabeled ligand for binding to a receptor.[10][11]

Experimental Protocol: Competitive Filtration Binding Assay [11]

• Receptor and Radioligand Preparation: Prepare the receptor membranes as described above. Use a fixed concentration of a suitable radioligand, typically at or below its Kd value.

• Assay Setup: In a 96-well plate, add the receptor preparation, the fixed concentration of radioligand, and a range of concentrations of the unlabeled test compound (1H-Indole-1-acetic acid, 2,3-dimethyl-). Include wells for total binding (no competitor) and non-specific binding (excess unlabeled ligand).[11]

• Incubation, Filtration, and Quantification: Follow the same procedure as for the saturation binding assay.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve. Determine the IC50 value from this curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

Diagram: Workflow for a Competitive Radioligand Binding Assay

Caption: Workflow of a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time data on the kinetics (association and dissociation rates) and affinity of molecular interactions.[15][16] It is particularly useful for screening small molecules against a protein target.[15][17][18]

Experimental Protocol: Small Molecule SPR Analysis [16][18]

• Target Immobilization: The purified target receptor is immobilized on the surface of an SPR sensor chip.

• Analyte Injection: A solution containing 1H-Indole-1-acetic acid, 2,3-dimethyl- (the analyte) at various concentrations is flowed over the sensor chip surface.

• Detection: Binding of the analyte to the immobilized receptor causes a change in the refractive index at the sensor surface, which is detected in real-time and plotted as a sensorgram (response units vs. time).[16]

• Data Analysis: The association rate (ka) and dissociation rate (kd) are determined from the sensorgram. The equilibrium dissociation constant (Kd) is calculated as kd/ka.

Diagram: Principle of Surface Plasmon Resonance (SPR)

Caption: Schematic of the SPR principle for detecting binding.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[19][20] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[21]

Experimental Protocol: ITC for Small Molecule Binding [19][21]

• Sample Preparation: The purified target receptor is placed in the sample cell of the calorimeter, and 1H-Indole-1-acetic acid, 2,3-dimethyl- is loaded into the injection syringe.[22]

• Titration: The ligand is incrementally injected into the sample cell.[19]

• Heat Measurement: The heat change associated with each injection is measured.[19]

• Data Analysis: The heat change per injection is plotted against the molar ratio of ligand to protein. The resulting isotherm is fitted to a binding model to determine the thermodynamic parameters of the interaction.[19]

Data Presentation and Interpretation

For clarity and comparative purposes, quantitative binding data should be summarized in a table.

Table 1: Hypothetical Receptor Binding Profile of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Receptor Target	Assay Type	Ki (nM)	Kd (nM)	Thermodynamic Parameters (from ITC)
Receptor X	Competitive Radioligand Binding	150	-	-
Receptor Y	Surface Plasmon Resonance	-	75	-
Receptor Z	Isothermal Titration Calorimetry	-	50	ΔH = -5.2 kcal/mol, -TΔS = -4.5 kcal/mol

This table is for illustrative purposes only. The values are not based on experimental data for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Potential Signaling Pathways of Indole Derivatives

Based on the known activity of the parent compound, indole-3-acetic acid (IAA), as a ligand for the aryl hydrocarbon receptor (AhR), a potential signaling pathway for 1H-Indole-1-acetic acid, 2,3-dimethyl- could involve the activation of this transcription factor.[7]

Diagram: Hypothetical AhR Signaling Pathway

Caption: Potential AhR-mediated signaling pathway.

Conclusion

The characterization of the receptor binding affinity of novel compounds like 1H-Indole-1-acetic acid, 2,3-dimethyl- is a cornerstone of modern drug discovery and chemical biology. While specific binding data for this compound is not yet publicly available, this guide provides a robust framework for its elucidation. By employing a multi-pronged approach utilizing radioligand binding assays, surface plasmon resonance, and isothermal titration calorimetry, researchers can build a comprehensive understanding of its molecular interactions. This knowledge is paramount for identifying its biological function, potential therapeutic applications, and off-target effects. The methodologies detailed herein, grounded in established scientific principles, will empower researchers to confidently navigate the path from a compound of interest to a well-characterized molecular probe or drug lead.

References

• Gifford Bioscience. Radioligand Binding Assay.
• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol.
• Reaction Biology. ITC Assay Service for Drug Discovery.
• Velazquez-Campoy, A., & Freire, E. (2011). Isothermal titration calorimetry and thermal shift assay in drug design. Methods in Molecular Biology, 703, 25-42.
• Benchchem. Application Notes and Protocols: Radioligand Binding Assay for 5-HT6 Receptor Antagonists.
• TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC)
• Turnbull, A. P., & Ciulli, A. (2014). Isothermal titration calorimetry in drug discovery. Future Medicinal Chemistry, 6(10), 1155–1170.
• Bio-protocol. Radioligand binding assays.
• Alfa Cytology.
• Khan Academy. Thermodynamics: Isothermal titration calorimetry in drug development (practice).
• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual.
• Norman, P. (2004). The use of indole-3-acetic acids as CRTH2 receptor antagonists.
• Bio-Rad. Large and Small Molecule Screening by SPR.
• Creative Bioarray. Radioligand Binding Assay.
• Reichert Technologies. (2025, January 4). Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR).
• Reichert Technologies. (2024, June 20). Protein-Small Molecule Biomolecular Interactions - a Retrospective - White Paper.
• Maybion, M., et al. (2014). Chapter 7: Surface Plasmon Resonance for Identifying and Characterising Small Molecule Ligands. In Fragment-Based Drug Discovery: A Practical Approach. Royal Society of Chemistry.
• ResearchGate. (2023). Design, Synthesis, and Optimization of Indole Acetic Acid Derivatives as Potent and Selective CRTH2 Receptor Antagonists: Discovery of ACT‐774312.
• Liu, X., et al. (2021). Indole-3-Acetic Acid Alters Intestinal Microbiota and Alleviates Ankylosing Spondylitis in Mice. Frontiers in Immunology, 12, 733999.
• Wikipedia. Indole-3-acetic acid.
• Der Pharma Chemica. (2016). Synthesis and biological evaluation of indoles. Der Pharma Chemica, 8(1), 441-451.
• Kumar, V., & Aggarwal, A. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Future Journal of Pharmaceutical Sciences, 8(1), 1-22.
• Kumar, V., & Aggarwal, A. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections.
• Kaushik, N., et al. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620–6662.
• Chen, D., et al. (2018). One-Pot Synthesis of Indole-3-acetic Acid Derivatives through the Cascade Tsuji-Trost Reaction and Heck Coupling. The Journal of Organic Chemistry, 83(12), 6805-6814.

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Navigating the Preclinical Toxicity Landscape of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Executive Summary

The compound 1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS No. 61921-96-8) 1 represents a highly specific structural class of indole derivatives. Historically, indole-1-acetic acids have been developed as potent non-steroidal anti-inflammatory drugs (NSAIDs) (e.g., etodolac) and aldose reductase inhibitors 2. However, the deliberate addition of methyl groups at the 2 and 3 positions fundamentally alters its metabolic fate, necessitating a specialized toxicity profiling strategy. This guide provides drug development professionals with a self-validating, mechanistically grounded framework for evaluating the preclinical safety of this compound.

Causality in Structural Toxicology: The 2,3-Dimethyl Advantage and Risk

To design an effective toxicity screen, we must first understand the causality behind the molecule's structure. Unsubstituted indole rings are highly susceptible to CYP450-mediated oxidation at the C2 and C3 positions, leading to rapid hydroxylation and subsequent clearance .

By introducing methyl groups at these exact positions, 1H-Indole-1-acetic acid, 2,3-dimethyl- achieves a steric blockade. While this substitution prolongs the serum half-life and enhances pharmacological potency , it forces the liver to rely on alternative clearance pathways—primarily the glucuronidation of the acetic acid moiety. If these secondary pathways become saturated, reactive acyl glucuronides can accumulate, increasing the risk of drug-induced liver injury (DILI). Furthermore, the 2,3-dimethylindole core itself carries an Acute Toxicity Category 4 classification (harmful via oral, dermal, and inhalation routes) 3, making early in vivo dose-ranging critical.

Caption: Metabolic divergence of unsubstituted vs. 2,3-dimethyl substituted indole-1-acetic acids.

Mechanistic Off-Target Profiling

Indole-1-acetic acid derivatives frequently exhibit overlapping structural requirements that allow them to bind to unintended targets. Specifically, they are known to act as Cyclooxygenase (COX) inhibitors and Peroxisome Proliferator-Activated Receptor gamma (PPARγ) agonists 4. Unintended COX-1 inhibition strips the gastric mucosa of protective prostaglandins (leading to ulcers), while aberrant PPARγ activation can trigger unwanted adipogenesis and fluid retention.

Caption: Potential off-target toxicity pathways for 2,3-dimethyl indole-1-acetic acids.

Protocol: Self-Validating Fluorometric COX-1/COX-2 Selectivity Assay

Causality: We must determine if the 2,3-dimethyl groups confer COX-2 selectivity or if the molecule acts as a broad-spectrum inhibitor, which would flag a high risk for gastrointestinal bleeding. System Suitability (Self-Validation): The assay is only deemed valid if the internal positive control (Celecoxib) demonstrates a Selectivity Index (SI) > 30, proving the assay can accurately distinguish isoform selectivity. Methodology:

• Preparation: Reconstitute recombinant human COX-1 and COX-2 enzymes in 100 mM Tris-HCl buffer (pH 8.0) containing 1 µM hematin.

• Incubation: Pre-incubate the enzymes with 1H-Indole-1-acetic acid, 2,3-dimethyl- across a 10-point concentration gradient (0.01 µM to 50 µM) for 15 minutes at 37°C.

• Reaction Initiation: Add arachidonic acid (substrate) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine) to all wells.

• Detection: Measure the highly fluorescent resorufin product (Ex 535 nm / Em 590 nm) after exactly 5 minutes using a microplate reader.

• Analysis: Calculate IC50 values via 4-parameter logistic regression to derive the Selectivity Index (IC50 COX-1 / IC50 COX-2).

In Vitro Hepatotoxicity & Cytotoxicity Profiling

Protocol: High-Content Screening (HCS) in HepG2 Cells

Causality: Because ring hydroxylation is blocked, alternative and potentially toxic metabolic pathways (like acyl glucuronidation) may be favored. HepG2 cells retain partial metabolic competence, allowing us to screen for metabolite-driven DILI. System Suitability (Self-Validation): Chlorpromazine (a known hepatotoxin) is used as a positive control. The plate is rejected if Chlorpromazine fails to induce a >50% drop in mitochondrial membrane potential. Methodology:

• Seeding: Seed HepG2 cells in 384-well collagen-coated plates at 5,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• Dosing: Treat cells with the test compound (0.1 µM to 100 µM) and incubate for 72 hours to allow for sufficient metabolite accumulation.

• Multiplex Staining: Wash cells and stain with Hoechst 33342 (nuclear morphology), TMRM (mitochondrial membrane potential), and CellROX Green (reactive oxygen species).

• Imaging: Capture images using an automated confocal high-content imaging system.

• Quantification: Extract single-cell fluorescence intensities to determine the concentration at which viability or mitochondrial health drops below 50% (IC50).

Table 1: Anticipated In Vitro Quantitative Thresholds

Assay	Target Metric	Acceptable Threshold	Toxicity Indicator (Flag)
HepG2 Cytotoxicity	IC50	> 50 µM	IC50 < 10 µM
Ames Fluctuation Test	Revertant Fold Increase	< 2-fold over vehicle	≥ 2-fold increase (Mutagenic)
COX-1/COX-2 Selectivity	Selectivity Index (SI)	> 5.0	SI < 1.0 (High GI risk)
PPARγ Activation	EC50	> 10 µM	EC50 < 1 µM (Off-target risk)

In Vivo Acute Toxicity & Toxicokinetics

Bridging in vitro data to living systems requires establishing the Maximum Tolerated Dose (MTD).

Protocol: 7-Day Dose-Escalation MTD Study (Murine)

Causality: We must establish the upper boundary of systemic exposure before lethality occurs. Toxicokinetic (TK) sampling is integrated to ensure that an absence of toxicity is due to actual physiological safety, rather than poor oral bioavailability. Methodology:

• Randomization: Divide C57BL/6 mice into four groups (Vehicle, 10 mg/kg, 50 mg/kg, 150 mg/kg).

• Administration: Dose animals via oral gavage (PO) daily for 7 consecutive days.

• Clinical Observation: Monitor animals twice daily using the standardized scoring matrix (Table 2).

• Toxicokinetics: On Day 1 and Day 7, collect 20 µL tail-vein blood samples at 0.5, 2, 8, and 24 hours post-dose. Quantify plasma drug levels via LC-MS/MS to calculate AUC and Cmax.

• Necropsy: On Day 8, perform gross necropsy, specifically evaluating the liver for necrosis and the GI tract for mucosal ulceration.

Table 2: In Vivo Clinical Observation Scoring Matrix

Parameter	Score 0 (Normal)	Score 1 (Mild)	Score 2 (Moderate)	Score 3 (Severe/Endpoint)
Body Weight	± 2% change	5-10% loss	10-15% loss	> 20% loss (Euthanize)
Activity	Normal	Slightly subdued	Hypoactive, isolated	Moribund, comatose
GI Tract	Normal feces	Soft feces	Diarrhea	Bloody stool (Melena)
Coat/Skin	Smooth, groomed	Slight piloerection	Rough coat, unkempt	Severe piloerection

Decision Architecture

Caption: Preclinical toxicity profiling workflow for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

References

• EvitaChem. Catalog entry for 1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS: 61921-96-8). EvitaChem Database.
• Humber LG, Ferdinandi E, Demerson CA, et al. Etodolac, a novel antiinflammatory agent. The syntheses and biological evaluation of its metabolites. Journal of Medicinal Chemistry. 1988;31(9):1712-9.
• Majewski M, et al.[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand. Acta Biochimica Polonica. 2015;62(3):523-528.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 7053, 2,3-Dimethylindole.
• Robinson WT, Martel RR, Ferdinandi E, Kraml M. Effect of ring substitution on the metabolic fate and anti-inflammatory activity of some prodolic acid analogs. Journal of Pharmacology and Experimental Therapeutics. 1977;203(3):729-35.

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• 4. abp.ptbioch.edu.pl [abp.ptbioch.edu.pl]

Discovery and synthesis history of 1H-Indole-1-acetic acid, 2,3-dimethyl-

An In-depth Technical Guide to the Discovery and Synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl-

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the synthetic history of 1H-Indole-1-acetic acid, 2,3-dimethyl-, a substituted derivative of the indole acetic acid class of compounds. As no singular "discovery" event for this specific molecule is prominently documented, its history is intrinsically tied to the development of synthetic methodologies for its constituent parts: the 2,3-dimethylindole core and the subsequent N-alkylation to introduce the acetic acid moiety. This guide delves into the foundational Fischer indole synthesis, detailing its mechanism, experimental protocols, and optimization strategies for creating the 2,3-dimethylindole scaffold. It then examines the critical step of functionalization, focusing on the regioselective N-alkylation required to append the acetic acid group. Both traditional multi-step and modern one-pot syntheses are presented, supported by detailed protocols, mechanistic diagrams, and comparative data to offer researchers a complete understanding of the causality behind experimental choices.

Introduction: The Enduring Significance of the Indole Nucleus

The indole scaffold is a cornerstone of medicinal chemistry and natural product synthesis, often hailed as a "privileged scaffold" for its prevalence in molecules of profound biological and pharmaceutical importance.[1] This heterocyclic aromatic compound forms the core of neurotransmitters like serotonin, essential amino acids such as tryptophan, and a vast array of pharmaceuticals ranging from anti-inflammatory drugs to potent anticancer agents.[2]

A particularly significant class of indole derivatives is the indole acetic acids. The parent compound, Indole-3-acetic acid (IAA), is the most abundant and well-characterized naturally occurring plant hormone of the auxin class, fundamentally regulating plant growth and development.[3][4] Beyond its botanical role, IAA has been identified as a microbial metabolite of tryptophan in mammalian systems, exhibiting noteworthy anti-inflammatory and anticancer properties.[3][5]

This guide focuses on a specific synthetic derivative, 1H-Indole-1-acetic acid, 2,3-dimethyl-. The strategic placement of methyl groups at the C2 and C3 positions of the indole ring, combined with the acetic acid functional group at the N1 position, creates a unique chemical entity. Its synthetic pathway is a classic illustration of indole chemistry, requiring a two-pronged approach: first, the construction of the disubstituted indole core, and second, the precise installation of the N-acetic acid side chain. This document serves as an in-depth guide to these synthetic strategies, providing both historical context and practical, field-proven methodologies.

Part I: Synthesis of the Core Scaffold – 2,3-Dimethylindole

The primary and most historically significant route to 2,3-dimethylindole is the Fischer indole synthesis. This venerable reaction, discovered by the Nobel laureate Emil Fischer in 1883, remains one of the most versatile and widely applied methods for constructing the indole nucleus from readily available starting materials.[6][7]

The Fischer Indole Synthesis: A Cornerstone Reaction

The synthesis produces the 2,3-dimethylindole core by reacting phenylhydrazine with butan-2-one under acidic conditions.[6] The reaction proceeds through a series of well-established steps:

• Hydrazone Formation: Phenylhydrazine and butan-2-one react to form the corresponding phenylhydrazone.

• Tautomerization: The phenylhydrazone isomerizes to its enamine tautomer.

• [8][8]-Sigmatropic Rearrangement: Following protonation, the enamine undergoes a concerted[8][8]-sigmatropic rearrangement (the key step), forming a di-imine intermediate.

• Cyclization & Aromatization: The intermediate cyclizes, and subsequent elimination of an ammonia molecule under acid catalysis leads to the formation of the energetically favorable aromatic indole ring.[7]

Caption: Key mechanistic steps of the Fischer indole synthesis.

Protocol Deep Dive: Fischer Synthesis of 2,3-Dimethylindole

This protocol describes a general and robust procedure using a Lewis or Brønsted acid catalyst.[6]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenylhydrazine (1.0 eq) and butan-2-one (1.1 eq) in a suitable solvent such as ethanol.

• Catalyst Addition: Slowly add the acid catalyst (e.g., Boron trifluoride etherate, 0.1-0.5 eq) to the stirring mixture. The choice of catalyst is critical and often dictates reaction efficiency and temperature requirements.

• Indolization: Heat the reaction mixture to reflux and maintain for the required time (can range from minutes for microwave-assisted reactions to several hours for traditional heating). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • After cooling to room temperature, carefully neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Combine the organic extracts, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude 2,3-dimethylindole by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: Experimental workflow for the Fischer indole synthesis.

Catalyst and Condition Optimization

The choice of acid catalyst is a pivotal decision in the Fischer synthesis, directly influencing reaction time, temperature, and overall yield. While early syntheses often employed strong Brønsted acids like H₂SO₄ or Lewis acids like ZnCl₂, modern methods have refined this approach to improve yields and simplify procedures.[7][9]

Data Presentation: Comparative Yields for 2,3-Dimethylindole Synthesis

Catalyst	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Boron trifluoride etherate (BF₃·OEt₂)	Ethanol	Reflux	Not Specified	~90%	[8]
None (Microwave)	Water	300	Not Specified	64%	[6]
Phenylhydrazine Hydrochloride	THF	150 (Microwave)	10 min	High-yielding	[1]
Antimony Phosphate	Methanol	Reflux	Not Specified	Good to Moderate	[10]

Rationale: The data illustrates a clear trend towards more efficient and rapid synthesis. Boron trifluoride etherate provides excellent yields under traditional reflux conditions.[8] Microwave-assisted synthesis, particularly with a pre-formed hydrochloride salt of the hydrazine, dramatically accelerates the reaction, allowing for high yields in mere minutes.[1] This is a significant advantage in research and development settings where throughput is critical.

Part II: Functionalization – Introducing the Acetic Acid Moiety

With the 2,3-dimethylindole core in hand, the next critical phase is the introduction of the acetic acid group at the N1 position. This step requires careful control of regioselectivity.

The Challenge of Regioselectivity in Indole Alkylation

The indole ring possesses two primary nucleophilic sites: the N1 nitrogen and the C3 carbon.[11] In the absence of a base, alkylation often occurs preferentially at the C3 position. However, deprotonation of the indole N-H with a strong base renders the resulting anion a much stronger nucleophile, directing alkylation almost exclusively to the nitrogen. For 2,3-disubstituted indoles, the C3 position is already occupied, which helps direct reactions towards the N1 position, but competing side reactions can still occur.[1][12]

Synthetic Strategy: N-Alkylation of 2,3-Dimethylindole

The most common and reliable method for synthesizing 1H-Indole-1-acetic acid, 2,3-dimethyl- involves a two-step sequence:

• N-Alkylation with an Ester: The 2,3-dimethylindole is deprotonated with a strong base like sodium hydride (NaH) or sodium amide (NaNH₂) in an aprotic solvent (e.g., THF, DMF). The resulting indole anion is then treated with an electrophile such as ethyl bromoacetate to form the corresponding ester.

• Saponification: The ethyl ester is subsequently hydrolyzed to the carboxylic acid using a base like sodium hydroxide or potassium hydroxide, followed by acidic work-up.[13]

Caption: Mechanism for N-alkylation and subsequent hydrolysis.

Protocol Deep Dive: Synthesis via N-Alkylation and Hydrolysis

This protocol provides a self-validating system for the synthesis of the target compound from 2,3-dimethylindole.

Experimental Protocol:

• Deprotonation & Alkylation:

  • To a solution of 2,3-dimethylindole (1.0 eq) in dry THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

  • Cool the reaction mixture back to 0 °C and add a solution of ethyl bromoacetate (1.1 eq) in dry THF dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up (Ester):

  • Carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude ester via flash column chromatography.

• Saponification (Hydrolysis):

  • Dissolve the purified ethyl ester in a mixture of methanol and water.

  • Add an excess of potassium hydroxide (or sodium hydroxide) and heat the mixture to reflux for 2-4 hours.

  • Cool the solution, remove the methanol under reduced pressure, and dilute the remaining aqueous solution with water.

  • Wash with ether to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 1-2 with cold 1M HCl. The product will precipitate out of solution.

• Final Purification:

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield pure 1H-Indole-1-acetic acid, 2,3-dimethyl-.[13]

One-Pot Methodologies: An Efficient Alternative

To improve efficiency, researchers have developed one-pot, three-component protocols that combine the Fischer indole synthesis and subsequent N-alkylation into a single continuous process.[1] This approach significantly reduces reaction time, solvent usage, and manual handling.

Causality Behind Experimental Choices: In a one-pot synthesis reported by O'Connor et al., a microwave-promoted Fischer indolization is first performed in THF.[1] After the formation of 2,3-dimethylindole is complete, the reaction mixture is treated directly with sodium hydride and an alkylating agent (e.g., benzyl bromide). A key insight from this work was the influence of the solvent on the subsequent alkylation step. While THF is excellent for the indolization, switching to or adding DMF for the alkylation step was found to improve the regioselectivity, favoring N-alkylation over competing C3-alkylation by ensuring complete deprotonation and solubility of the indole anion.[1]

Data Presentation: Comparison of Synthetic Approaches

Metric	Two-Step Synthesis	One-Pot Synthesis	Advantage of One-Pot
Total Time	12-24 hours	< 30 minutes	Drastic time reduction
Handling	Isolation of intermediate	No isolation required	Simplified workflow
Solvent Usage	High (multiple steps)	Reduced	More sustainable
Overall Yield	Generally high, but losses at each step	Generally high	Comparable or better yields
Reference	[6][13]	[1]

Conclusion and Future Outlook

The synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl- is a testament to the power and versatility of classic and modern organic chemistry. Its creation relies on two fundamental transformations: the construction of the indole core via the time-honored Fischer indole synthesis and the subsequent regioselective N-alkylation to introduce the acetic acid sidechain. While the traditional two-step process is robust and reliable, modern advancements, particularly in one-pot, microwave-assisted methodologies, offer a significantly more rapid and efficient pathway to this and other densely substituted indoles.[1]

Given the established biological activities of various indole acetic acid derivatives, from plant growth regulation to potential therapeutic applications in inflammation and cancer, the synthetic routes detailed in this guide provide a solid foundation for further research.[3][10][14] The ability to efficiently synthesize analogs like 1H-Indole-1-acetic acid, 2,3-dimethyl- is crucial for drug discovery programs aiming to explore the structure-activity relationships of this privileged chemical scaffold.

References

• Nakazaki, M. (1959). Alkylation of 2, 3-Dimethylindole in Liquid Ammonia. Bulletin of the Chemical Society of Japan, 32(8), 838-841. Retrieved from [Link]

• Kolawole, O. D., & Abdullahi, M. (2017). Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst. ResearchGate. Retrieved from [Link]

• O'Connor, T., et al. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Advances, 10(73), 44961-44969. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Maiti, R., & Kataria, R. (2023). Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides. The Journal of Organic Chemistry, 88(5), 2939-2951. Retrieved from [Link]

• Mahadevan, A., et al. (2003). A general method for C3 reductive alkylation of indoles. Tetrahedron Letters, 44(24), 4589-4591. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]

• Zhang, X., et al. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry, 10, 853926. Retrieved from [Link]

• Wang, H., et al. (2021). Synthesis and biological activities of 1H-indole-1-carboxylic acid aryl esters as a marine antifouling coating. ResearchGate. Retrieved from [Link]

• White Rose Research Online. (2023). Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions. Retrieved from [Link]

• PubMed. (2023). Design, Synthesis, and Optimization of Indole Acetic Acid Derivatives as Potent and Selective CRTH2 Receptor Antagonists: Discovery of ACT-774312. Retrieved from [Link]

• ASM Journals. (2024). Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Retrieved from [Link]

• Kumara, M. N., et al. (2014). Synthesis and cytotoxic studies of 2, 3-dimethylindoles and tetrahydrocarbazoles. ResearchGate. Retrieved from [Link]

• Kumar, P., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Bioorganic & Medicinal Chemistry, 75, 117070. Retrieved from [Link]

• PubChem. (n.d.). 1H-Indole-1-acetic acid. National Institutes of Health. Retrieved from [Link]

• Google Patents. (n.d.). WO2010071828A2 - Improved method for the preparation of 1-acetyl-6-amino-3,3-dimethyl-2,3-dihydroindole.

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (2018). One-Pot Synthesis of Indole-3-acetic Acid Derivatives through the Cascade Tsuji-Trost Reaction and Heck Coupling. Retrieved from [Link]

• PMC. (2025). Indole Acetic Acid: A Key Metabolite That Protects Marine Sulfitobacter mediterraneus Against Oxidative Stress. National Institutes of Health. Retrieved from [Link]

• NIST. (n.d.). 1H-Indole, 2,3-dimethyl-. National Institute of Standards and Technology. Retrieved from [Link]

• PubMed. (2007). Influence of indole acetic acid on antioxidant levels and enzyme activities of glucose metabolism in rat liver. Retrieved from [Link]

• FooDB. (2010). Showing Compound 1H-Indole-3-acetic acid (FDB000933). Retrieved from [Link]

• Google Patents. (n.d.). US2701250A - Process of producing indole-3-acetic acids.

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• 14. Design, Synthesis, and Optimization of Indole Acetic Acid Derivatives as Potent and Selective CRTH2 Receptor Antagonists: Discovery of ACT-774312 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for synthesizing 1H-Indole-1-acetic acid, 2,3-dimethyl- in the laboratory

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a robust, self-validating, and scalable laboratory protocol for the synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS: 61921-96-8), a critical pharmacophore scaffold used in the development of human kallikrein-related peptidase 6 (KLK6) inhibitors and anti-inflammatory agents[1].

Mechanistic Rationale & Causality (The "Why")

To ensure high regioselectivity and yield, this protocol avoids direct alkylation with chloroacetic acid, which often requires harsh conditions and yields complex mixtures. Instead, we employ a convergent, two-step sequence: N-Alkylation followed by Base-Catalyzed Saponification [2].

Phase 1: Regioselective N-Alkylation

The indole N-H proton is weakly acidic (pKa ~16.2). To achieve exclusive N-alkylation over C3-alkylation, a strong, non-nucleophilic base—Sodium Hydride (NaH)—is utilized[1].

• Solvent Causality: The reaction is conducted in anhydrous N,N-Dimethylformamide (DMF). DMF effectively solvates the sodium cation ( Na+ ), leaving the indolide anion "naked" and highly nucleophilic.

• Electrophile Selection: Ethyl bromoacetate is selected over chloroacetic acid because the bromide ion is a superior leaving group for the SN​2 displacement. Furthermore, using an ester protects the carboxylate moiety from premature side reactions during the alkylation phase[2].

Phase 2: Base-Catalyzed Saponification

The intermediate ethyl ester is subjected to irreversible base-catalyzed hydrolysis ( BAC​2 mechanism) using Lithium Hydroxide (LiOH).

• Reagent Causality: LiOH is preferred over NaOH or KOH in mixed aqueous-organic solvent systems (THF/Water) due to its excellent solubility profile and milder nature, which prevents alkaline degradation of the indole core.

• Isolation Logic: Subsequent acidification with 1M HCl protonates the carboxylate. Because the free acid is highly lipophilic compared to its salt form, it precipitates directly out of the aqueous layer, providing a self-validating purification step[1].

Reaction Workflow Visualization

Two-step synthetic workflow for 1H-Indole-1-acetic acid, 2,3-dimethyl- via N-alkylation and hydrolysis.

Quantitative Data Summary

The following table outlines the stoichiometry for a standard 10.0 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
2,3-Dimethylindole	145.20	1.00	1.45 g	Starting Material
Sodium Hydride (60% dispersion)	24.00	1.20	480 mg	Base (Deprotonation)
Ethyl Bromoacetate	167.00	1.20	1.33 mL	Electrophile
Anhydrous DMF	73.09	-	20.0 mL	Solvent (Phase 1)
Lithium Hydroxide Monohydrate	41.96	3.00	1.26 g	Base (Hydrolysis)
THF / MeOH / H2​O (3:1:1)	-	-	30.0 mL	Solvent (Phase 2)
1H-Indole-1-acetic acid, 2,3-dimethyl-	203.24	1.00	~1.85 g	Target Product (Expected 90% Yield)

Step-by-Step Experimental Protocol

Step 1: Synthesis of Ethyl 2-(2,3-dimethyl-1H-indol-1-yl)acetate

Caution: NaH reacts violently with water. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (Argon or Nitrogen).

• Preparation: Charge an oven-dried 100 mL round-bottom flask with 2,3-dimethylindole (1.45 g, 10.0 mmol) and a magnetic stir bar. Seal with a rubber septum and purge with Argon.

• Solvation: Inject anhydrous DMF (20.0 mL) and stir until the starting material is fully dissolved. Cool the flask to 0 °C using an ice-water bath[1].

• Deprotonation: Carefully remove the septum and add Sodium Hydride (480 mg, 60% dispersion in mineral oil, 12.0 mmol) in one portion. Reseal the flask.

  • Self-Validation Check: Immediate effervescence ( H2​ gas evolution) will be observed. The solution will transition to a darker, yellowish hue, confirming indolide formation.

• Alkylation: Stir at 0 °C for 30 minutes. Using a syringe, add ethyl bromoacetate (1.33 mL, 12.0 mmol) dropwise over 5 minutes. Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4 hours[1].

• In-Process Control (IPC): Analyze via TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.4 ) should be entirely consumed, replaced by a new UV-active spot ( Rf​≈0.6 ).

• Workup: Quench the reaction by slowly adding saturated aqueous NH4​Cl (30 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with distilled water (3 × 30 mL) to remove DMF, followed by brine (30 mL). Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the intermediate ester as a crude oil.

Step 2: Saponification to 1H-Indole-1-acetic acid, 2,3-dimethyl-

• Solvation: Dissolve the crude ethyl 2-(2,3-dimethyl-1H-indol-1-yl)acetate in a solvent mixture of THF, Methanol, and distilled water (3:1:1 ratio, 30 mL total volume).

• Hydrolysis: Add Lithium Hydroxide monohydrate (1.26 g, 30.0 mmol) to the stirring solution at RT. Stir vigorously for 4 to 6 hours.

• In-Process Control (IPC): Analyze via LC-MS or TLC. The ester intermediate must be completely consumed. On TLC, the carboxylate salt will remain at the baseline (highly polar).

• Concentration: Concentrate the mixture under reduced pressure to remove the volatile organic solvents (THF and Methanol), leaving primarily the aqueous layer.

• Acidification & Isolation: Cool the aqueous layer to 0 °C. Slowly add 1M HCl dropwise until the pH reaches ~2.0.

  • Self-Validation Check: A thick, white-to-off-white precipitate will crash out of the solution immediately upon reaching the acidic pH threshold.

• Filtration: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold distilled water (2 × 10 mL) to remove residual inorganic salts.

• Drying: Dry the solid under high vacuum at 40 °C overnight to afford the pure 1H-Indole-1-acetic acid, 2,3-dimethyl-.

References

• Benchchem. "1H-Indole-1-acetic acid, 2,3-dimethyl- | 61921-96-8". Benchchem Product Catalog.
• Google Patents. "EP3305781A1 - Chemical substances which inhibit the enzymatic activity of human kallikrein-related peptidase 6 (klk6)". European Patent Office.

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• 2. 1H-Indole-1-acetic acid, 2,3-dimethyl- | 61921-96-8 | Benchchem [benchchem.com]

Application Note: LC-MS/MS Quantitative Analysis of 2,3-Dimethyl-1H-Indole-1-Acetic Acid

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Biological Plasma and Plant Tissue Extracts

Introduction & Scientific Context

Indole-1-acetic acid derivatives, particularly 2,3-dimethyl-1H-indole-1-acetic acid (CAS: 61921-96-8), serve as pivotal structural scaffolds in both agrochemical and pharmaceutical research. Structurally related to the endogenous plant hormone indole-3-acetic acid (IAA)[1] and synthetic non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin[2], this compound is frequently utilized as a synthetic building block for CRTH2 receptor antagonists and cyclooxygenase (COX) inhibitors.

Accurate pharmacokinetic profiling and trace-level quantification of these derivatives in complex biological matrices require highly sensitive and specific analytical techniques. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is the industry gold standard for this application, providing unparalleled specificity by filtering out matrix interference[3].

Chemical Profile & Ionization Dynamics

Compound: 2,3-dimethyl-1H-indole-1-acetic acid Molecular Formula: C₁₂H₁₃NO₂ Molecular Weight: 203.24 g/mol

Causality of Ionization Choice: The analytical behavior of this compound is dictated by its bifunctional nature. The terminal carboxylic acid moiety allows for efficient deprotonation in negative electrospray ionization (ESI-), yielding an [M-H]⁻ ion at m/z 202.1. However, the nitrogen atom within the electron-rich indole ring readily accepts a proton in positive electrospray ionization (ESI+), generating an [M+H]⁺ ion at m/z 204.1[4].

For quantitative MRM assays, ESI(+) is highly preferred for indole-acetic acids. During collision-induced dissociation (CID), the protonated precursor undergoes a highly predictable and stable neutral loss of formic acid (HCOOH, 46 Da) from the acetic acid side chain. This yields a prominent, structurally informative quinolinium-type product ion at m/z 158.1, which provides a superior signal-to-noise ratio compared to negative mode fragments[1].

Fig 1. Proposed ESI(+) CID fragmentation pathway for 2,3-dimethyl-1H-indole-1-acetic acid.

Experimental Protocols (Self-Validating System)

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates a stable isotope-labeled internal standard (IS), such as Indomethacin-d4, which co-elutes closely with the target analyte to dynamically correct for ESI ion suppression and extraction recovery variations[2].

Sample Preparation (Plasma Matrix)

Causality: Protein precipitation (PPT) is employed to rapidly denature plasma proteins that could foul the ultra-high-performance liquid chromatography (UHPLC) column or cause severe ion suppression in the ESI source. Acetonitrile is chosen over methanol as it produces a tighter protein pellet.

• Aliquot 50 µL of the biological sample (plasma) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Internal Standard (IS) working solution (Indomethacin-d4, 100 ng/mL).

• Validation Step: Add 10 µL of a known Quality Control (QC) spike to designated validation samples to calculate absolute recovery.

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic acid to induce precipitation.

• Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial equipped with a glass insert.

Liquid Chromatography (LC) Workflow

Causality: A reverse-phase C18 column is utilized to retain the hydrophobic indole core. The addition of 0.1% formic acid to the mobile phases is critical; it suppresses the ionization of the carboxylic acid group in the liquid phase, maintaining the analyte in its neutral state during chromatography[5]. This prevents peak tailing and increases retention time, while simultaneously providing an abundant proton source for ESI(+) ionization at the mass spectrometer interface.

Fig 2. End-to-end LC-MS/MS workflow for indole-1-acetic acid derivatives.

Quantitative Data Summaries

Table 1: UHPLC Gradient Conditions

Column: ZORBAX Eclipse Plus C18 (2.1 × 50 mm, 1.8 µm) or equivalent. Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid[5] Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid Flow Rate: 0.4 mL/min Column Temperature: 40°C

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution State
0.00	90	10	Initial hold (Aqueous)
0.50	90	10	Desalting phase
3.00	10	90	Linear gradient (Elution)
4.50	10	90	Column wash
4.60	90	10	Re-equilibration
6.00	90	10	End of run

Table 2: Optimized MS/MS (MRM) Parameters

Ionization Mode: ESI Positive (+) Spray Voltage: 4500 V Capillary Temperature: 300°C

Analyte	Q1 Precursor (m/z)	Q3 Product (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	Purpose
2,3-dimethyl-1H-indole-1-acetic acid	204.1	158.1	50	60	20	Quantifier
2,3-dimethyl-1H-indole-1-acetic acid	204.1	130.0	50	60	35	Qualifier
Indomethacin-d4 (IS)	362.1	143.0	50	70	25	Internal Standard

(Note: DP = Declustering Potential; CE = Collision Energy. Values should be fine-tuned based on the specific triple quadrupole MS platform used).

References

• Sigma-Aldrich. "1H-Indole-1-acetic acid, 2,3-dimethyl-." Sigma-Aldrich Product Catalog.

• MDPI. "A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds." Molecules, 2021. 4

• LCMS.cz. "LC-MS Grade Solvents and Reagents." Analytical Reagents Guide. 5

• Benchchem. "A Comparative Guide to Bioanalytical Methods for Indomethacin Utilizing O-Desmethyl Indomethacin-d4 and Other Internal Standards." Benchchem Technical Resources. 2

• LCMS.cz / ASMS. "Structural and quantitative analysis of plant hormone and its metabolites with LC-MS/MS." ASMS 2011 Conference Proceedings. 1

• SciSpace. "Analysis of NSAIDs in Rat Plasma Using 3D-Printed Sorbents by LC-MS/MS: An Approach to Pre-Clinical Pharmacokinetic Studies." Pharmaceuticals, 2023. 3

Sources

• 1. lcms.cz [lcms.cz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. lcms.cz [lcms.cz]

Application Note &amp; Protocol: Preparation of High-Purity Stock Solutions of 2,3-dimethyl-1H-indole-1-acetic acid

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of stock solutions of 2,3-dimethyl-1H-indole-1-acetic acid (DMIAA), a synthetic analog of the natural auxin, indole-3-acetic acid (IAA). Proper preparation of stock solutions is paramount for ensuring experimental reproducibility, accuracy, and the overall integrity of research findings. This guide details the chemical rationale behind solvent selection and provides validated, step-by-step protocols for preparing stock solutions in common laboratory solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and aqueous base. It is intended for researchers in plant biology, cell biology, and drug development who utilize this compound in their experimental workflows.

Introduction: The Importance of a Validated Starting Point

2,3-dimethyl-1H-indole-1-acetic acid is a derivative of indole-1-acetic acid, a class of molecules with significant biological activity, most notably as plant growth regulators (auxins).[1][2] The accuracy of any experiment, whether it's a cell-based assay or a high-throughput screen, begins with the precise and stable preparation of the test compound. The indole acetic acid scaffold is known to be susceptible to degradation by light and acid, which can lead to a loss of activity and the generation of confounding artifacts.[3][4]

This guide moves beyond a simple recitation of steps; it explains the causality behind critical decisions, such as solvent choice and storage conditions, to empower researchers to produce reliable and consistent stock solutions.

Compound Properties and Safety

A thorough understanding of the compound's properties is the foundation of a robust protocol.

Chemical & Physical Data

Property	Value	Source
Chemical Name	2,3-dimethyl-1H-indole-1-acetic acid	N/A
CAS Number	61921-96-8	[5]
Molecular Formula	C₁₂H₁₃NO₂	Derived from structure
Molecular Weight	203.24 g/mol	Derived from formula
Appearance	Typically a white to off-white or light brown solid powder.	[2][6]
Solubility	Poorly soluble in neutral aqueous solutions. Soluble in organic solvents like DMSO, ethanol, and DMF, and in aqueous bases (e.g., NaOH).	Inferred from IAA[7][8]
Stability	Presumed to be sensitive to light, heat, and acidic conditions, similar to its parent compound, IAA.[3][4]	Inferred from IAA[3][4]

Critical Safety & Handling Precautions

As with any laboratory chemical, appropriate safety measures are mandatory. The parent compound, IAA, is known to cause skin, eye, and respiratory irritation.[9][10]

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety glasses with side shields.[11]

• Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[11]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.[10]

• Disposal: Dispose of waste according to local and national regulations.

The Critical Choice of Solvent: A Decision Framework

The selection of a solvent is not arbitrary; it is dictated by the compound's chemistry and the requirements of the downstream application. The carboxylic acid moiety on DMIAA makes its solubility pH-dependent, while the indole ring system renders it relatively nonpolar.

The following diagram outlines the logical process for selecting the appropriate solvent system.

Caption: Solvent selection workflow for DMIAA stock solutions.

Solvent Comparison

Solvent	Pros	Cons	Best For
DMSO	High solvating power for high concentrations (e.g., >10 mM). Long-term stability at -20°C or -80°C.	Can be toxic to certain cell lines, even at low concentrations (<0.5%). May interfere with some enzymatic assays.	High-concentration master stocks for screening; experiments where final solvent concentration is known to be tolerated.[7]
Ethanol (100%)	Good solvent for many organic molecules. Less cytotoxic than DMSO for many applications. Volatile, allowing for easy removal if needed.	May not achieve concentrations as high as DMSO. Can affect cell membrane integrity at higher concentrations.	General use stocks for plant tissue culture and other biological systems where DMSO is undesirable.[3][12]
Aqueous Base (e.g., 1N NaOH)	Creates a water-soluble salt, eliminating organic solvents in the final medium. Highly biocompatible.	Requires careful pH neutralization. Lower achievable stock concentration. Risk of base-catalyzed degradation if not handled properly.	Preparing aqueous stocks for direct addition to cell culture media where organic solvents must be avoided.[13]

Standard Operating Protocols

The following protocols provide step-by-step instructions for preparing stock solutions. All procedures should be performed in a sterile biosafety cabinet for cell-based applications.

Protocol A: Preparation of 10 mM Stock in DMSO

• Pre-Protocol Calculations:

  • Target Concentration: 10 mM (0.010 mol/L)

  • Molecular Weight (MW): 203.24 g/mol

  • To make 1 mL (0.001 L) of a 10 mM stock, you need:

    • Mass (mg) = 10 mmol/L * 0.001 L * 203.24 g/mol * 1000 mg/g = 2.03 mg

• Materials:

  • 2,3-dimethyl-1H-indole-1-acetic acid (solid)

  • Anhydrous, sterile-filtered DMSO

  • Calibrated analytical balance

  • Sterile 1.5 mL microcentrifuge tubes (amber or wrapped in foil)

  • Sterile pipette tips

• Methodology:

  • Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

  • Carefully weigh approximately 2.03 mg of DMIAA directly into the tube. Record the exact mass.

  • Based on the exact mass, calculate the precise volume of DMSO required:

    • Volume (mL) = [Mass (mg) / 203.24 mg/mmol] / 10 mmol/mL

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex at medium speed for 1-2 minutes until the solid is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

  • The stock solution is now ready for aliquoting and storage.

Protocol B: Preparation of 10 mM Stock in Ethanol

• Pre-Protocol Calculations:

  • Same as Protocol A: Weigh 2.03 mg for 1 mL of 10 mM stock.

• Materials:

  • 2,3-dimethyl-1H-indole-1-acetic acid (solid)

  • 100% (200 proof) Ethanol, sterile-filtered

  • Calibrated analytical balance

  • Sterile 1.5 mL microcentrifuge tubes (amber or wrapped in foil)

  • Sterile pipette tips

• Methodology:

  • Follow steps 1-3 from Protocol A to weigh the compound and calculate the required volume of ethanol.

  • Add the calculated volume of 100% ethanol to the tube.

  • Vortex thoroughly. Gentle warming in a 37°C water bath may be required to facilitate dissolution.

  • Once fully dissolved, allow the solution to return to room temperature.

  • Visually inspect to ensure the compound remains in solution.

Protocol C: Preparation of 1 mM Aqueous Stock using NaOH

• Pre-Protocol Calculations:

  • Target Concentration: 1 mM (0.001 mol/L)

  • To make 10 mL (0.010 L) of a 1 mM stock, you need:

    • Mass (mg) = 1 mmol/L * 0.010 L * 203.24 g/mol * 1000 mg/g = 2.03 mg

• Materials:

  • 2,3-dimethyl-1H-indole-1-acetic acid (solid)

  • 1N NaOH solution, sterile

  • Sterile, nuclease-free water

  • Sterile 15 mL conical tube

  • 0.22 µm sterile syringe filter

• Methodology:

  • Weigh 2.03 mg of DMIAA into the sterile 15 mL conical tube.

  • Add a small volume of 1N NaOH dropwise (e.g., 20-30 µL) while gently agitating, just until the solid dissolves. The formation of the sodium salt greatly increases water solubility.[8]

  • Once dissolved, bring the total volume up to 10 mL with sterile, nuclease-free water.

  • Cap the tube and invert several times to mix thoroughly.

  • To ensure sterility for cell culture, pass the entire solution through a 0.22 µm syringe filter into a new sterile conical tube. This step is critical as autoclaving can degrade the compound.

Storage, Stability, and Quality Control

Improper storage is a primary cause of experimental failure. Indole-based compounds are particularly susceptible to degradation.

• Light Protection: Always store stock solutions and solid compounds protected from light.[3] Use amber vials or wrap clear tubes securely in aluminum foil.

• Temperature: For long-term storage (>1 week), aliquoted stock solutions should be stored at -20°C. For maximum stability, storage at -80°C is recommended.[7] Solid compound should be stored desiccated and refrigerated as per the manufacturer's instructions.

• Aliquoting: Divide the primary stock into smaller, single-use aliquots. This minimizes the number of freeze-thaw cycles, which can cause the compound to precipitate out of solution and accelerate degradation.[14]

• Aqueous Solution Shelf-Life: Aqueous solutions, especially those not buffered, are the least stable. It is strongly recommended not to store aqueous solutions for more than one day.[8] Prepare them fresh from a concentrated organic stock before each experiment.

The following diagram summarizes the complete workflow from receiving the solid compound to its use in an experiment, highlighting key quality control checkpoints.

Caption: Overall workflow with integrated quality control checkpoints.

References

• ARC Centre of Excellence for Plant Success in Nature and Agriculture. (2021). Preparation of auxin in lanolin for plant treatment. [Online]. Available at: [Link]

• Dünser, K., et al. (2022). Fluorescent Auxin Analogs Report Two Auxin Binding Sites with Different Subcellular Distribution and Affinities: A Cue for Non-Transcriptional Auxin Signaling. International Journal of Molecular Sciences, 23(15), 8673. [Online]. Available at: [Link]

• NextSDS. (n.d.). 1H-indole-1-acetic acid, 2,3-dihydro-2-methyl-. [Online]. Available at: [Link]

• Anjani, K., & Bhutia, K. L. (n.d.). 2 Preparation of stock solution of auxins. ResearchGate. [Online]. Available at: [Link]

• iGEM Imperial College London. (2011). Protocols Auxin. [Online]. Available at: [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Indole-3-acetic acid hydrazide. [Online]. Available at: [Link]

• The Good Scents Company. (n.d.). indole acetic acid. [Online]. Available at: [Link]

• Loba Chemie. (n.d.). INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY. [Online]. Available at: [Link]

• Frontiers in Veterinary Science. (2023). Chemical stability of active ingredients in diluted veterinary disinfectant solutions under simulated storage conditions. Frontiers in Veterinary Science, 10. [Online]. Available at: [Link]

• Reddit. (2024). Why is indole acetic acid not stable under acidic conditions or light. [Online]. Available at: [Link]

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• 2. lobachemie.com [lobachemie.com]
• 3. plantsuccess.org [plantsuccess.org]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. 1H-Indole-1-acetic acid, 2,3-dimethyl- | 61921-96-8 [sigmaaldrich.cn]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
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• 10. westliberty.edu [westliberty.edu]
• 11. chemicalbook.com [chemicalbook.com]
• 12. Team:Imperial College London/Protocols Auxin - 2011.igem.org [2011.igem.org]
• 13. plantcelltechnology.com [plantcelltechnology.com]
• 14. Frontiers | Chemical stability of active ingredients in diluted veterinary disinfectant solutions under simulated storage conditions [frontiersin.org]

Application Note: 1H-Indole-1-acetic acid, 2,3-dimethyl- as a Privileged Precursor in Medicinal Chemistry

Executive Summary

1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS: 61921-96-8) is a highly versatile, bifunctional organic precursor that has become a cornerstone in modern drug discovery. Featuring an electron-rich 2,3-dimethylindole core and a terminal N-acetic acid moiety, this scaffold is uniquely positioned for the synthesis of small-molecule therapeutics. It is most prominently utilized in the development of Chemoattractant Receptor-Homologous Molecule Expressed on Th2 Cells (CRTH2) antagonists for respiratory diseases[1] and Aldose Reductase Inhibitors (ARIs) for diabetic complications[2]. This application note provides a comprehensive mechanistic rationale, quantitative structure-activity relationship (QSAR) insights, and self-validating synthetic protocols for deploying this precursor in advanced organic synthesis.

Mechanistic Grounding: The "Privileged" Scaffold

The pharmacological utility of 1H-Indole-1-acetic acid, 2,3-dimethyl- is not coincidental; it is dictated by precise stereoelectronic properties that make it a "privileged" scaffold for interacting with specific protein targets:

• Anion-Binding Anchoring: The N-acetic acid group acts as a potent bioisostere for endogenous aliphatic carboxylic acids (such as the alpha-chain of Prostaglandin D2). At physiological pH, the deprotonated carboxylate forms critical, high-affinity salt bridges with conserved arginine and lysine residues within the anion-binding pockets of target receptors[1].

• Conformational Locking: The 2,3-dimethyl substitution provides essential steric bulk. This minimizes the rotational degrees of freedom of the indole core, pre-organizing the molecule into a bioactive conformation. This pre-organization significantly reduces the entropic penalty upon receptor binding, leading to higher binding affinities[1].

• Orthogonal Functionalization: The electron-rich nature of the indole ring, combined with the blocking of the C2 and C3 positions by methyl groups, directs electrophilic aromatic substitution (e.g., halogenation) exclusively to the C5 or C6 positions. This allows for rapid, regioselective expansion of structure-activity relationship (SAR) libraries.

Application I: Synthesis of CRTH2 (DP2) Receptor Antagonists

Causality & Rationale: The PGD2/CRTH2 signaling pathway is a primary driver of allergic inflammation, asthma, and Chronic Obstructive Pulmonary Disease (COPD)[3]. Activation of the CRTH2 receptor by PGD2 induces profound eosinophil infiltration and Th2 cell activation[3][4]. Indole-1-acetic acid derivatives (such as the clinical candidates AZD1981 and OC000459) have been proven to be highly potent and selective CRTH2 antagonists[1][3].

The 1H-Indole-1-acetic acid, 2,3-dimethyl- precursor provides the exact pharmacophore required to competitively block PGD2 binding. By amidating the carboxylic acid or substituting the indole ring via cross-coupling, medicinal chemists can fine-tune the compound's lipophilicity (clogP) and pharmacokinetic profile to achieve oral bioavailability[1].

Fig 1. PGD2/CRTH2 signaling and the inhibitory role of Indole-1-acetic acid antagonists.

Application II: Synthesis of Aldose Reductase Inhibitors (ARIs)

Causality & Rationale: Aldose reductase (ALR2) catalyzes the reduction of glucose to sorbitol in the polyol pathway. In hyperglycemic states, ALR2 overactivity leads to intracellular sorbitol accumulation, causing osmotic stress that drives diabetic complications such as neuropathy and retinopathy[2].

Derivatives of indole-1-acetic acid are validated ARIs[2]. The N-acetic acid moiety coordinates precisely with the catalytic Tyr48 and His110 residues of ALR2. Concurrently, the hydrophobic 2,3-dimethylindole core occupies the enzyme's specificity pocket, ensuring high selectivity over the closely related aldehyde reductase (ALR1), thereby minimizing off-target toxicity[2].

Fig 2. Divergent synthetic workflow using 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Quantitative Data Presentation

To maximize the synthetic utility of this precursor, reaction conditions must be carefully selected. Table 1 summarizes the optimization of the amidation reaction, a critical step in generating CRTH2 antagonist libraries.

Table 1: Amidation Optimization for 1H-Indole-1-acetic acid, 2,3-dimethyl-

Coupling Reagent	Base	Solvent	Time (h)	Yield (%)	Mechanistic Observation
EDC / HOBt	TEA	DCM	12	45	Slow activation; competitive hydrolysis observed due to steric hindrance.
DCC / DMAP	None	THF	16	55	Moderate yield; difficult removal of DCU byproduct during purification.
HATU	DIPEA	DMF	2	92	Rapid formation of active O-At ester; overcomes steric bulk efficiently.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can verify the success of intermediate steps before proceeding, thereby preventing the loss of valuable materials.

Protocol A: High-Efficiency Amidation via HATU Activation

Purpose: To synthesize amide derivatives for SAR screening. HATU is explicitly chosen over EDC/HOBt because the 2,3-dimethyl groups create a sterically hindered environment near the N1-acetic acid linkage. HATU ensures the rapid formation of a highly reactive 7-azabenzotriazole active ester, preventing epimerization.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq (203.2 mg, 1.0 mmol) of 1H-Indole-1-acetic acid, 2,3-dimethyl- in 5.0 mL of anhydrous DMF under a nitrogen atmosphere. Causality: Anhydrous conditions are critical to prevent competitive hydrolysis of the highly reactive O-At ester intermediate.

• Base Addition: Add 3.0 eq (522 µL) of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA is non-nucleophilic, preventing unwanted side reactions while effectively deprotonating the carboxylic acid.

• Activation: Add 1.2 eq (456 mg) of HATU. Stir at room temperature for 15 minutes.

• System Validation 1: Withdraw a 5 µL aliquot, quench in 100 µL of Methanol, and analyze via LC-MS. Validation Metric: The disappearance of the precursor mass (m/z 203.1) and the appearance of the methyl ester (formed by the methanol quench of the active ester) confirms successful activation. Do not proceed until activation is >95% complete.

• Amine Coupling: Add 1.5 eq of the desired primary or secondary amine. Stir for 2 hours at room temperature.

• Workup: Quench the reaction with 10 mL of saturated aqueous NaHCO3. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol B: Regioselective C5-Bromination for Cross-Coupling

Purpose: To install a bromide leaving group at the C5 position, setting up the scaffold for downstream Suzuki-Miyaura or Buchwald-Hartwig cross-coupling. The C2 and C3 methyl groups block alternative electrophilic attack sites, driving regioselectivity.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq (203.2 mg, 1.0 mmol) of the precursor in 10 mL of anhydrous DMF. Cool the solution to 0°C in an ice bath.

• Halogenation: Slowly add a solution of 1.05 eq (186.9 mg) of N-Bromosuccinimide (NBS) in 2 mL of DMF dropwise over 10 minutes. Causality: Slow addition at 0°C prevents polybromination and controls the exothermic electrophilic aromatic substitution.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• System Validation 2: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 7:3). Validation Metric: The brominated product will exhibit a distinct Rf shift (higher than the precursor due to increased lipophilicity). Confirm via MS: look for the characteristic isotopic splitting pattern (1:1 ratio of M / M+2 peaks at m/z 281/283), confirming mono-bromination at C5.

• Workup: Pour the mixture into 30 mL of ice water to precipitate the product. Filter the solid, wash with cold water, and recrystallize from ethanol to yield the pure 5-bromo-2,3-dimethyl-1H-indole-1-acetic acid.

References

• Identification of novel aldose reductase inhibitors based on carboxymethylated mercaptotriazinoindole scaffold. PubMed / NIH.[2] URL:[Link]

• Role of prostaglandin D2/CRTH2 pathway on asthma exacerbation induced by Aspergillus fumigatus. PMC / NIH.[3] URL:[Link]

• Diazine Indole Acetic Acids as Potent, Selective, and Orally Bioavailable Antagonists of Chemoattractant Receptor Homologous Molecule Expressed on Th2 Cells (CRTH2) for the Treatment of Allergic Inflammatory Diseases. Journal of Medicinal Chemistry - ACS Publications.[1] URL:[Link]

• Exploring the insulin secretory properties of the PGD2-GPR44/DP2 axis in vitro and in a randomized phase-1 trial of type 2 diabetes patients. PLOS One.[4] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification of novel aldose reductase inhibitors based on carboxymethylated mercaptotriazinoindole scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the insulin secretory properties of the PGD2-GPR44/DP2 axis in vitro and in a randomized phase-1 trial of type 2 diabetes patients | PLOS One [journals.plos.org]

Application Notes and Protocols for Formulation of 1H-Indole-1-acetic acid, 2,3-dimethyl- for Enhanced Drug Delivery

Introduction

1H-Indole-1-acetic acid, 2,3-dimethyl- is an indole derivative with potential therapeutic applications. However, like many indole-based compounds, it is anticipated to exhibit poor aqueous solubility, which can significantly hinder its bioavailability and therapeutic efficacy. The addition of two methyl groups to the indole core likely increases its lipophilicity, further complicating its formulation for effective drug delivery. Overcoming this challenge is critical for realizing its full therapeutic potential.

This comprehensive guide provides detailed application notes and protocols for the formulation of 1H-Indole-1-acetic acid, 2,3-dimethyl- using various advanced drug delivery systems. These methodologies are designed to enhance the solubility, stability, and bioavailability of this lipophilic compound. The protocols are intended for researchers, scientists, and drug development professionals working to develop novel therapeutics.

The following sections will delve into the rationale behind selecting specific formulation strategies and provide step-by-step protocols for their preparation and characterization. The presented methods include nanoemulsions, solid lipid nanoparticles (SLNs), polymeric nanoparticles, and liposomes, all of which are well-suited for the encapsulation of hydrophobic active pharmaceutical ingredients (APIs).

Rationale for Formulation Strategy Selection

The primary obstacle in the development of a viable dosage form for 1H-Indole-1-acetic acid, 2,3-dimethyl- is its presumed low water solubility. Therefore, the chosen formulation strategies focus on encapsulating the drug within a carrier system that can either solubilize it in an aqueous environment or facilitate its transport across biological membranes. The selection of a specific formulation will depend on the desired pharmacokinetic profile, the route of administration, and the specific therapeutic target.

Here, we present four distinct and robust formulation platforms:

• Nanoemulsions: These are kinetically stable, colloidal dispersions of oil and water stabilized by surfactants.[1] For a hydrophobic drug like 1H-Indole-1-acetic acid, 2,3-dimethyl-, an oil-in-water (O/W) nanoemulsion can serve as an excellent delivery vehicle, where the drug is dissolved in the oil phase. The small droplet size (typically 20-200 nm) provides a large surface area for drug absorption.[2]

• Solid Lipid Nanoparticles (SLNs): SLNs are colloidal carriers made from solid lipids that are solid at both room and body temperature.[3] They combine the advantages of polymeric nanoparticles and liposomes while avoiding some of their drawbacks. SLNs are particularly suitable for encapsulating lipophilic drugs, offering protection from degradation and controlled release.[4]

• Polymeric Nanoparticles: These are solid colloidal particles made from biodegradable and biocompatible polymers.[5] They can encapsulate drugs within their polymeric matrix or adsorb them onto their surface. Polymeric nanoparticles offer versatility in controlling drug release kinetics and can be surface-modified for targeted delivery.

• Liposomes: Liposomes are spherical vesicles composed of one or more phospholipid bilayers.[6] Hydrophobic drugs like 1H-Indole-1-acetic acid, 2,3-dimethyl- can be incorporated into the lipid bilayer of the liposome.[7] Liposomes are biocompatible and can enhance the therapeutic index of encapsulated drugs.

Experimental Protocols

This section provides detailed, step-by-step protocols for the preparation of the aforementioned drug delivery systems for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Protocol 1: Preparation of 1H-Indole-1-acetic acid, 2,3-dimethyl- Loaded Nanoemulsion

This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion using the high-energy ultrasonication method.[8]

Materials:

• 1H-Indole-1-acetic acid, 2,3-dimethyl- (API)

• Oil phase: Medium-chain triglycerides (MCT) or other suitable oil (e.g., oleic acid)

• Surfactant: Polysorbate 80 (Tween® 80)

• Co-surfactant: Propylene glycol or Transcutol® HP

• Aqueous phase: Deionized water

• Magnetic stirrer

• Probe sonicator

• Standard laboratory glassware

Procedure:

• Preparation of the Oil Phase:

  • Accurately weigh the required amount of the oil phase (e.g., MCT).

  • Dissolve a predetermined amount of 1H-Indole-1-acetic acid, 2,3-dimethyl- in the oil phase with gentle heating (if necessary) and stirring until a clear solution is obtained.

• Preparation of the Aqueous Phase:

  • In a separate beaker, accurately weigh the required amounts of surfactant (Polysorbate 80) and co-surfactant (Propylene glycol).

  • Add the deionized water to the surfactant/co-surfactant mixture and stir until a clear solution is formed.

• Formation of the Coarse Emulsion:

  • Slowly add the oil phase containing the API to the aqueous phase while continuously stirring with a magnetic stirrer at a moderate speed (e.g., 500 rpm) for 15-20 minutes. This will result in the formation of a coarse emulsion.

• Nanoemulsification:

  • Place the coarse emulsion in an ice bath to prevent overheating during sonication.

  • Immerse the tip of the probe sonicator into the coarse emulsion.

  • Apply high-intensity ultrasound (e.g., 40% amplitude) in a pulsed mode (e.g., 10 seconds on, 5 seconds off) for a total of 10-15 minutes. The exact sonication parameters should be optimized for the specific formulation.

• Equilibration and Storage:

  • After sonication, allow the nanoemulsion to equilibrate at room temperature for about 30 minutes.

  • Store the prepared nanoemulsion in a sealed container at 4°C.

Diagram of Nanoemulsion Formulation Workflow:

Caption: Workflow for preparing a drug-loaded nanoemulsion.

Protocol 2: Preparation of 1H-Indole-1-acetic acid, 2,3-dimethyl- Loaded Solid Lipid Nanoparticles (SLNs)

This protocol details the preparation of SLNs using the hot homogenization followed by ultrasonication method.[9]

Materials:

• 1H-Indole-1-acetic acid, 2,3-dimethyl- (API)

• Solid Lipid: Glyceryl monostearate (GMS) or Compritol® 888 ATO

• Surfactant: Poloxamer 188 or Polysorbate 80

• Aqueous phase: Deionized water

• High-shear homogenizer (e.g., Ultra-Turrax)

• Probe sonicator or bath sonicator

• Water bath

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh the solid lipid (e.g., GMS) and place it in a beaker.

  • Heat the lipid on a water bath to a temperature approximately 5-10°C above its melting point.

  • Once the lipid is completely melted, add the predetermined amount of 1H-Indole-1-acetic acid, 2,3-dimethyl- and stir until a clear, homogenous lipid phase is obtained.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve the surfactant (e.g., Poloxamer 188) in deionized water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the molten lipid phase dropwise while homogenizing at a high speed (e.g., 8,000-10,000 rpm) using a high-shear homogenizer for 5-10 minutes. This will form a hot oil-in-water pre-emulsion.

• Nano-sizing:

  • Immediately sonicate the hot pre-emulsion using a probe sonicator (e.g., 70% amplitude for 5-10 minutes) or a bath sonicator. Maintain the temperature of the emulsion above the lipid's melting point during this step.

• Formation of SLNs:

  • Transfer the resulting hot nanoemulsion to a beaker containing cold deionized water (2-4°C) under gentle magnetic stirring. The volume of cold water should be sufficient to cause rapid cooling and solidification of the lipid droplets into SLNs.

  • Alternatively, the hot nanoemulsion can be cooled to room temperature under gentle stirring to allow for the crystallization of the lipid and the formation of SLNs.

• Storage:

  • Store the SLN dispersion at 4°C.

Diagram of Solid Lipid Nanoparticle Structure:

Caption: Structure of a drug-loaded Solid Lipid Nanoparticle.

Protocol 3: Preparation of 1H-Indole-1-acetic acid, 2,3-dimethyl- Loaded Polymeric Nanoparticles

This protocol describes the nanoprecipitation (solvent displacement) method for preparing polymeric nanoparticles, which is suitable for hydrophobic drugs.

Materials:

• 1H-Indole-1-acetic acid, 2,3-dimethyl- (API)

• Polymer: Poly(lactic-co-glycolic acid) (PLGA) or Polylactic acid (PLA)

• Organic solvent: Acetone or Tetrahydrofuran (THF)

• Aqueous phase (non-solvent): Deionized water

• Stabilizer (optional): Polyvinyl alcohol (PVA) or Poloxamer 188

• Magnetic stirrer

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Preparation of the Organic Phase:

  • Dissolve a specific amount of the polymer (e.g., PLGA) and 1H-Indole-1-acetic acid, 2,3-dimethyl- in the organic solvent (e.g., acetone) to form a clear solution.

• Preparation of the Aqueous Phase:

  • If a stabilizer is used, dissolve it in deionized water.

• Nanoprecipitation:

  • Under moderate magnetic stirring, add the organic phase dropwise into the aqueous phase. The volume ratio of the organic to aqueous phase should be optimized (e.g., 1:2 to 1:5).

  • The rapid diffusion of the organic solvent into the aqueous phase will cause the polymer to precipitate, entrapping the drug and forming nanoparticles.

• Solvent Removal:

  • Continuously stir the nanoparticle suspension at room temperature for 2-4 hours to allow the organic solvent to evaporate.

  • Alternatively, for faster removal, use a rotary evaporator under reduced pressure.

• Purification (Optional):

  • To remove any un-encapsulated drug or excess stabilizer, the nanoparticle suspension can be centrifuged at high speed (e.g., 15,000 rpm for 30 minutes).

  • Discard the supernatant and resuspend the nanoparticle pellet in fresh deionized water. Repeat this washing step two to three times.

• Lyophilization (Optional):

  • For long-term storage, the purified nanoparticle suspension can be lyophilized (freeze-dried) to obtain a dry powder. A cryoprotectant (e.g., trehalose or sucrose) should be added before freezing.

Diagram of Polymeric Nanoparticle Formulation Workflow:

Caption: Workflow for preparing drug-loaded polymeric nanoparticles.

Protocol 4: Preparation of 1H-Indole-1-acetic acid, 2,3-dimethyl- Loaded Liposomes

This protocol describes the widely used thin-film hydration method for preparing liposomes.[1][6]

Materials:

• 1H-Indole-1-acetic acid, 2,3-dimethyl- (API)

• Lipids: Soy phosphatidylcholine (SPC) or Egg phosphatidylcholine (EPC), and Cholesterol

• Organic solvent: Chloroform and Methanol mixture (e.g., 2:1 v/v)

• Aqueous phase: Phosphate-buffered saline (PBS) pH 7.4 or other suitable buffer

• Rotary evaporator

• Bath sonicator or extruder

• Round-bottom flask

• Standard laboratory glassware

Procedure:

• Formation of the Lipid Film:

  • Accurately weigh the lipids (e.g., SPC and cholesterol in a desired molar ratio, such as 7:3) and the 1H-Indole-1-acetic acid, 2,3-dimethyl-.

  • Dissolve the lipids and the API in the organic solvent mixture in a round-bottom flask.

  • Attach the flask to a rotary evaporator and evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 40-50°C).

  • Continue rotation until a thin, uniform lipid film is formed on the inner wall of the flask.

  • To ensure complete removal of the organic solvent, place the flask under high vacuum for at least 1-2 hours.

• Hydration of the Lipid Film:

  • Add the pre-warmed aqueous phase (PBS) to the flask containing the lipid film.

  • Hydrate the film by rotating the flask (without vacuum) in the water bath at a temperature above the lipid phase transition temperature for about 1 hour. This will lead to the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain smaller and more uniform liposomes (unilamellar vesicles), the MLV suspension can be subjected to size reduction.

  • Sonication: Sonicate the liposome suspension in a bath sonicator for 15-30 minutes.

  • Extrusion: For a more defined size distribution, pass the liposome suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm) using an extruder. This process should be repeated several times (e.g., 11-21 passes).

• Purification:

  • To remove the un-encapsulated drug, the liposome suspension can be purified by dialysis against fresh buffer or by size exclusion chromatography.

• Storage:

  • Store the final liposome formulation at 4°C.

Diagram of Liposome Structure:

Caption: Structure of a liposome with an encapsulated hydrophobic drug.

Characterization of Drug Delivery Systems

After preparation, it is crucial to characterize the formulations to ensure quality and predict their in vivo performance.

Table 1: Key Characterization Parameters and Methods

Characterization Parameter	Method	Typical Expected Values	Rationale
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)[10]	50 - 300 nm, PDI < 0.3	Influences stability, bioavailability, and in vivo fate. A narrow size distribution is desirable.
Zeta Potential	Laser Doppler Velocimetry[11]	> ±20 mV	Indicates the surface charge and predicts the physical stability of the colloidal dispersion. Higher absolute values suggest better stability against aggregation.
Encapsulation Efficiency (EE%) and Drug Loading (DL%)	HPLC after separation of free drug[12]	EE% > 70%, DL% varies	Determines the amount of drug successfully incorporated into the nanoparticles. High EE% is crucial for therapeutic efficacy and minimizing side effects.
In Vitro Drug Release	Dialysis Bag Method[13]	Sustained release over hours/days	Evaluates the rate and extent of drug release from the nanoparticles, providing insights into the drug's pharmacokinetic profile.

Protocol 5: Particle Size and Zeta Potential Measurement

Instrument: Dynamic Light Scattering (DLS) instrument with a zeta potential analyzer (e.g., Malvern Zetasizer).

Procedure:

• Sample Preparation: Dilute the nanoparticle suspension with deionized water or the original dispersion medium to an appropriate concentration to avoid multiple scattering effects.

• Particle Size Measurement:

  • Transfer the diluted sample to a disposable cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters (e.g., temperature, dispersant viscosity, and refractive index).

  • Perform the measurement. The instrument will report the Z-average diameter and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample to a disposable folded capillary cell, ensuring no air bubbles are present.[11]

  • Place the cell in the instrument.

  • Set the measurement parameters.

  • Perform the measurement. The instrument will report the zeta potential in millivolts (mV).

Protocol 6: Determination of Encapsulation Efficiency (EE%)

Method: Indirect method by quantifying the amount of free, un-encapsulated drug.

Procedure:

• Separation of Free Drug:

  • Take a known volume of the nanoparticle formulation.

  • Separate the nanoparticles from the aqueous phase containing the free drug. This can be done by:

    • Ultracentrifugation: Centrifuge the sample at high speed (e.g., 15,000 rpm for 30 minutes). The nanoparticles will form a pellet, and the supernatant will contain the free drug.

    • Centrifugal Filter Units: Use a centrifugal filter unit with a molecular weight cut-off (MWCO) that retains the nanoparticles while allowing the free drug to pass through.

• Quantification of Free Drug:

  • Carefully collect the supernatant or the filtrate.

  • Quantify the concentration of the free drug in the collected fluid using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation of Encapsulation Efficiency:

  • Calculate the EE% using the following formula: EE% = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Protocol 7: In Vitro Drug Release Study

Method: Dialysis bag diffusion technique.[13]

Procedure:

• Preparation of the Dialysis System:

  • Select a dialysis membrane with a MWCO that allows the diffusion of the free drug but retains the nanoparticles (e.g., 12-14 kDa).

  • Soak the dialysis bag in the release medium for at least 12 hours before use.

• Experimental Setup:

  • Accurately measure a specific volume of the drug-loaded nanoparticle formulation and place it inside the dialysis bag.

  • Seal the bag securely.

  • Immerse the dialysis bag in a known volume of release medium (e.g., PBS pH 7.4 containing a small percentage of a solubilizing agent like Tween® 80 to maintain sink conditions) in a beaker.

  • Place the beaker in a shaking water bath maintained at 37°C with a constant stirring speed (e.g., 100 rpm).

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain a constant volume and sink conditions.

• Analysis:

  • Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the in vitro drug release profile.

Conclusion

The formulation of poorly soluble drugs like 1H-Indole-1-acetic acid, 2,3-dimethyl- presents a significant challenge in drug development. The application of advanced drug delivery technologies such as nanoemulsions, solid lipid nanoparticles, polymeric nanoparticles, and liposomes offers promising solutions to enhance its solubility and bioavailability. The choice of the most suitable formulation will depend on the specific therapeutic objective. The detailed protocols provided in this guide offer a starting point for the development and characterization of these nanoparticle-based formulations. It is imperative to perform thorough characterization to ensure the quality, stability, and performance of the final drug product. Further in vivo studies will be necessary to evaluate the pharmacokinetic profile and therapeutic efficacy of the developed formulations.

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Technical Notes & Optimization

Troubleshooting poor aqueous solubility of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter erratic data due to the physicochemical behavior of indole derivatives in aqueous media.

1H-Indole-1-acetic acid, 2,3-dimethyl- (CAS 61921-96-8) presents a classic biopharmaceutical challenge. Structurally, it features a highly lipophilic, bulky 2,3-dimethylindole core coupled with a weakly acidic carboxylic acid moiety. This dichotomy means that while it possesses a theoretical handle for aqueous solvation (the acid), the dominant hydrophobic bulk severely restricts its dissolution in standard biological buffers, leading to micro-precipitation, poor bioavailability, and inconsistent assay readouts.

This guide moves beyond generic advice. Below, we dissect the thermodynamic causality behind solubility failures and provide self-validating, step-by-step protocols to ensure your experiments yield reproducible, high-fidelity data.

Diagnostic Workflow for Solubility Optimization

Diagnostic workflow for solubilizing 1H-Indole-1-acetic acid, 2,3-dimethyl- in aqueous media.

Troubleshooting & FAQs

Q1: I attempted to dissolve 1H-Indole-1-acetic acid, 2,3-dimethyl- directly in PBS (pH 7.4), but it remains a cloudy suspension. Why is this happening, and how do I fix it? Causality & Solution: Direct dissolution of crystalline lipophilic indoles in aqueous media is thermodynamically unfavorable. The energy required to disrupt the water-water hydrogen bond network exceeds the energy released by water-solute interactions. Action: Utilize a co-solvency approach. Prepare a highly concentrated primary stock in a water-miscible organic solvent like Dimethyl sulfoxide (DMSO)[1]. DMSO efficiently disrupts the crystal lattice, and for indole-acetic acid derivatives, solubility in DMSO can readily exceed 15 mg/mL[2]. Once dissolved, serially dilute this stock into your aqueous buffer under vigorous vortexing, ensuring the final DMSO concentration remains below 0.5% (v/v) to prevent cytotoxicity[1].

Q2: When I dilute my DMSO stock into the assay buffer, the compound crashes out (precipitates). How can I prevent this "solvent shift" precipitation? Causality & Solution: Precipitation upon dilution occurs because the local concentration of the hydrophobic indole exceeds its intrinsic aqueous solubility once the DMSO diffuses into the bulk water. Action: Implement pH adjustment to drive salt formation. The carboxylic acid group on the acetic acid moiety is weakly acidic. By ensuring your aqueous buffer is maintained at a pH significantly above the compound's pKa (typically around pH 7.2 - 7.4 for biological assays), you force the deprotonation of the carboxylic acid[1]. The resulting carboxylate anion interacts favorably with water via strong ion-dipole forces, drastically increasing the equilibrium solubility[3].

Q3: My in vivo model cannot tolerate DMSO or PEG 400. How can I achieve high aqueous concentrations without organic co-solvents? Causality & Solution: When organic solvents are physiologically precluded, you must mask the compound's hydrophobicity using a supramolecular approach. Action: Utilize Cyclodextrin Complexation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide with a hydrophilic exterior and a lipophilic inner cavity[1]. The 2,3-dimethylindole core spontaneously partitions into this hydrophobic cavity to escape the aqueous environment, forming a water-soluble inclusion complex[3]. This physically shields the lipophilic regions without altering the drug's fundamental chemical structure[4].

Quantitative Comparison of Solubility Enhancement Strategies

Strategy	Mechanism of Action	Typical Solvents / Excipients	Expected Solubility Gain	Primary Application
Co-solvency	Disrupts water H-bond network, lowers overall dielectric constant	DMSO, PEG 400, Ethanol	50x - 200x	In vitro assays, high-throughput screening
pH Adjustment (Salt Formation)	Ionizes the carboxylic acid moiety to induce ion-dipole interactions	PBS (pH 7.4), NaOH	10x - 50x	General aqueous buffering, weak acid APIs
Cyclodextrin Complexation	Supramolecular encapsulation of the lipophilic indole core	HP-β-CD	100x - 1000x	In vivo dosing, organic-solvent-free requirements
Nanoparticle Suspension	Drastically increases surface area for enhanced dissolution rate	Water, Polysorbate 80	> 1000x	Advanced formulation, poorly permeable APIs

Self-Validating Experimental Protocols

Protocol A: Co-solvency & pH-Mediated Dilution

Objective: Achieve a stable aqueous solution for in vitro assays using DMSO and strict pH control.

• Primary Solubilization: Accurately weigh 1H-Indole-1-acetic acid, 2,3-dimethyl- and dissolve it in 100% DMSO to create a concentrated primary stock (e.g., 50 mM)[1]. Vortex until the solution is optically clear.

• Buffer Preparation: Prepare the target aqueous assay buffer (e.g., PBS) and adjust the pH to 7.4. Causality: Ensuring the pH is above the pKa of the acetic acid moiety guarantees the formation of the more soluble ionized carboxylate species[1].

• Serial Dilution: Dropwise, add the DMSO stock to the vigorously stirring aqueous buffer. Critical Note: Do not add buffer to the DMSO, as the localized water excess will cause immediate nucleation and precipitation.

• Self-Validation (Centrifugation/UV-Vis): To validate true dissolution versus micro-suspension, centrifuge the final diluted sample at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis spectroscopy (λmax ~225, 279 nm)[2]. If the absorbance matches your theoretical concentration curve, true solvation is achieved. A drop in expected absorbance indicates micro-precipitation.

Protocol B: HP-β-CD Inclusion Complex Preparation (Kneading Method)

Objective: Create an organic-solvent-free, highly concentrated aqueous formulation for in vivo dosing.

• Paste Formation: Weigh Hydroxypropyl-β-cyclodextrin (HP-β-CD) and place it in a mortar. Slowly add a minimal volume of a 50/50 (v/v) ethanol/water mixture and triturate with a pestle to form a uniform, viscous paste[1].

• API Incorporation: Add the weighed 1H-Indole-1-acetic acid, 2,3-dimethyl- powder directly into the HP-β-CD paste.

• Kneading: Vigorously knead the mixture for 45–60 minutes. Causality: The mechanical shear forces combined with the localized solvent environment drive the lipophilic 2,3-dimethylindole core into the hydrophobic cavity of the cyclodextrin, establishing the inclusion complex[1].

• Drying and Reconstitution: Dry the complex under a vacuum to remove all ethanol. The resulting solid powder can now be directly dissolved in standard saline or water, yielding drastically enhanced aqueous solubility[3].

• Self-Validation (Phase Solubility Diagram): Filter the reconstituted aqueous solution through a 0.22 µm membrane and quantify the API via HPLC. A linear increase in API concentration proportional to HP-β-CD concentration confirms successful supramolecular inclusion rather than mere physical mixing.

References

• Technical Support Center: Overcoming Poor Solubility of Indole Intermedi
• RECORDS OF PHARMACEUTICAL AND BIOMEDICAL SCIENCES Strategies to Improve Solubility of Oral Drugs, SciSpace.
• Improving solubility – a close look
• PRODUCT INFORMATION - Indole-3-acetic Acid (sodium salt), Cayman Chemical.

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Improving synthesis yield for 1H-Indole-1-acetic acid, 2,3-dimethyl-

Welcome to the Technical Support Center for the synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl- . This guide is designed for researchers and drug development professionals experiencing yield bottlenecks during the two-step synthesis of this compound (N-alkylation followed by ester saponification).

Below, you will find mechanistic troubleshooting guides, quantitative data comparisons, and a self-validating experimental protocol designed to ensure high-yield, reproducible results.

Part 1: Synthesis Workflow & Mechanistic Overview

The standard route to 1H-Indole-1-acetic acid, 2,3-dimethyl- involves the N-alkylation of 2,3-dimethylindole with an alkyl haloacetate (such as ethyl bromoacetate), followed by the hydrolysis of the intermediate ester[1],[2].

Caption: Two-step synthesis workflow: N-alkylation followed by ester saponification and acidification.

Part 2: Troubleshooting FAQs

Q1: Why is my N-alkylation yield consistently below 50% despite using an excess of ethyl bromoacetate? A1: The indole nitrogen is a relatively weak nucleophile, making high-yield N-alkylation challenging without optimal deprotonation[3]. If your starting material remains unreacted, the issue is almost certainly incomplete indolate formation. Sodium hydride (NaH) in N,N-Dimethylformamide (DMF) is the standard reagent, but NaH is highly sensitive to moisture[4].

• The Causality: Trace water in DMF or hygroscopic starting materials will react with NaH to form NaOH. NaOH is not a strong enough base to quantitatively deprotonate the indole N-H (pKa ~16.2). Furthermore, water can quench the indolate anion back to the starting material[4].

• The Solution: Use strictly anhydrous DMF, flame-dried glassware, and consider titrating your NaH or switching to a fresh batch. Ensure bubbling (H₂ gas evolution) ceases completely before adding the electrophile.

Q2: I observe multiple spots on TLC during the alkylation step. Is C-alkylation occurring? A2: While C3-alkylation is a common competing pathway for unsubstituted indoles, 2,3-dimethylindole has both the C2 and C3 positions sterically blocked by methyl groups. Therefore, C-alkylation is highly unfavorable. The multiple spots are more likely due to degradation of the alkylating agent or unreacted starting material[5].

• The Causality: Ethyl bromoacetate can undergo side reactions (like elimination or hydrolysis) if the reaction temperature spikes during its addition.

• The Solution: Maintain the reaction at 0 °C during the dropwise addition of the electrophile to control the exothermic reaction, then slowly warm to room temperature[1]. Use ¹H NMR to definitively confirm N-alkylation by observing the disappearance of the N-H proton signal[5].

Q3: The saponification (hydrolysis) of the intermediate ester is stalling. How can I drive it to completion? A3: Saponification of N-alkyl indole esters often stalls because the biphasic mixture lacks adequate miscibility.

• The Causality: Lithium hydroxide (LiOH) is dissolved in water, while the intermediate ester (Ethyl 2-(2,3-dimethyl-1H-indol-1-yl)acetate) is highly lipophilic. If they do not mix, the nucleophilic attack by the hydroxide ion on the carbonyl carbon cannot occur efficiently.

• The Solution: Utilize a ternary solvent system of THF:MeOH:H₂O (typically 3:1:1). The addition of methanol acts as a bridge, significantly enhancing the solubility of the ester in the aqueous alkaline phase.

Q4: My final product yield drops drastically during the final workup. What am I doing wrong? A4: The final product is an amphiphilic carboxylic acid. If the pH during acidification is improperly controlled, the product will remain partitioned in the aqueous layer.

• The Causality: At pH > 5, the carboxylate salt is highly water-soluble. At pH < 1, unwanted protonation of the indole ring can occur, which also increases aqueous solubility or leads to degradation.

• The Solution: Carefully acidify the aqueous layer to exactly pH 2.5–3.0 using 1M HCl. Extract with a moderately polar solvent like Ethyl Acetate (EtOAc) or 2-Methyltetrahydrofuran (2-MeTHF).

Caption: Diagnostic logic tree for troubleshooting low yields during the N-alkylation step.

Part 3: Quantitative Data & Optimization

The choice of base and solvent is the most critical parameter for the N-alkylation of indoles[4]. The table below summarizes the quantitative impact of these variables on the reaction yield.

Table 1: Effect of Base and Solvent on 2,3-Dimethylindole N-Alkylation [5],[2]

Entry	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Yield / Outcome	Troubleshooting Note
1	NaH (1.2)	THF	RT	15	Poor	Limited solubility of the indolate anion in THF[5].
2	NaH (1.2 - 2.0)	DMF	0 to RT	4	> 85%	Optimal conditions. Excellent deprotonation and solubility[2].
3	K₂CO₃ (2.0)	MeCN	80 (Reflux)	24	< 40%	Base strength insufficient for complete deprotonation.
4	Cs₂CO₃ (1.5)	DMF	RT	12	~ 70%	Viable alternative if NaH is poorly tolerated, but slower.

Part 4: Self-Validating Experimental Protocol

This protocol embeds analytical checkpoints to ensure each mechanistic step is successful before proceeding.

Step 1: N-Alkylation (Synthesis of Ethyl 2-(2,3-dimethyl-1H-indol-1-yl)acetate)

• Preparation: Charge 2,3-dimethylindole (1.0 eq, e.g., 287 mg, 1.98 mmol) into a flame-dried round-bottom flask under an argon atmosphere[2].

• Solvation: Add strictly anhydrous DMF to achieve a 0.2 M concentration (approx. 10 mL). Cool the solution to 0 °C in an ice bath[1].

  • Validation Checkpoint 1: The solution should be completely clear. Any cloudiness indicates moisture.

• Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise[4].

  • Validation Checkpoint 2: Observe vigorous H₂ gas evolution. Stir at 0 °C for 30 minutes, then warm to room temperature until bubbling ceases entirely, confirming complete indolate formation[2].

• Alkylation: Cool the reaction back to 0 °C. Add ethyl bromoacetate (1.1 eq) dropwise[1]. Warm the mixture to room temperature and stir for 4 hours.

  • Validation Checkpoint 3: Quench a 10 µL aliquot in water/EtOAc. Run TLC (Hexanes:EtOAc 4:1) or LC-MS[5]. The starting material spot should disappear completely, replaced by a new, more polar UV-active spot.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (30 mL)[2]. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over MgSO₄, filter, and concentrate under reduced pressure.

Step 2: Saponification (Synthesis of 1H-Indole-1-acetic acid, 2,3-dimethyl-)

• Solvation: Dissolve the crude ester from Step 1 in a solvent mixture of THF:MeOH:H₂O (3:1:1 ratio) to a concentration of 0.1 M.

• Hydrolysis: Add LiOH·H₂O (3.0 eq). Stir the biphasic mixture vigorously at room temperature for 3–5 hours.

  • Validation Checkpoint 4: Analyze via LC-MS. Confirm the complete disappearance of the ester mass [M+H]⁺ and the appearance of the corresponding acid mass.

• Isolation: Concentrate the mixture under reduced pressure to remove the volatile organics (THF and MeOH). Dilute the remaining aqueous residue with water and cool to 0 °C.

• Acidification: Acidify the aqueous layer dropwise with 1M HCl until the pH reaches exactly 2.5–3.0.

  • Validation Checkpoint 5: A white/off-white precipitate should form immediately upon reaching the correct pH threshold.

• Final Extraction: Extract the precipitated mixture with EtOAc (3 x 20 mL). Wash with brine, dry over Na₂SO₄, and concentrate to afford the pure 1H-Indole-1-acetic acid, 2,3-dimethyl-.

References

• Optimization of reaction conditions for N-alkyl
• EP3305781A1 - Chemical substances which inhibit the enzymatic activity of human kallikrein-related peptidase 6 (klk6)
• Enantioselective Catalytic Synthesis of N-alkyl
• Optimizing reaction conditions for N-alkyl
• CHEMICAL SUBSTANCES WHICH INHIBIT THE ENZYMATIC ACTIVITY OF HUMAN KALLIKREIN-RELATED PEPTIDASE 6 (KLK6) - Googleapis.com.

Sources

• 1. EP3305781A1 - Chemical substances which inhibit the enzymatic activity of human kallikrein-related peptidase 6 (klk6) - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Storage and Handling of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Welcome to the dedicated support center for 1H-Indole-1-acetic acid, 2,3-dimethyl-. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable research compound. The indole nucleus is susceptible to environmental factors, and proper storage is paramount to obtaining reproducible and accurate experimental results. This document provides in-depth, experience-based guidance on preventing thermal and oxidative degradation during storage.

While specific degradation kinetics for the 2,3-dimethyl substituted N-acetic acid indole are not extensively published, the well-documented behavior of its parent compound, Indole-3-acetic acid (IAA), serves as an authoritative foundation for these best practices.[1][2] The principles outlined here are based on the fundamental chemistry of the indole ring system and are designed to provide a self-validating framework for your laboratory protocols.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 1H-Indole-1-acetic acid, 2,3-dimethyl-?

To maximize shelf-life and prevent degradation, the solid compound should be stored at or below -20°C in a tightly sealed container.[3] It is crucial to protect it from light, moisture, and oxygen.[1][4] For long-term storage, placing the container within a desiccator under an inert atmosphere (such as argon or nitrogen) at -20°C is the gold standard.

Q2: What are the visible signs of degradation?

The most common visual indicator of degradation in indole-containing compounds is a change in color.[4] Pure 1H-Indole-1-acetic acid, 2,3-dimethyl- should be a white to off-white or beige crystalline powder.[5] The development of a yellowish, pinkish, or brownish hue suggests the formation of oxidative or polymeric byproducts. Another sign can be a change in the material's physical properties, such as clumping (due to moisture absorption) or a decreased solubility in solvents it was previously soluble in.

Q3: Should I store the compound as a solid or in solution?

It is strongly recommended to store the compound as a solid. Solutions, particularly in aqueous buffers, are far more susceptible to degradation and should be prepared fresh for each experiment.[6] If a stock solution must be prepared in an organic solvent like DMSO, it should be stored in small, single-use aliquots at -80°C to minimize freeze-thaw cycles. Do not store aqueous solutions for more than one day.[6]

Q4: What causes the degradation of this compound?

The primary degradation pathways for indole acetic acids are driven by:

• Oxidation: The electron-rich indole ring is susceptible to oxidation, which can be accelerated by air (oxygen), light (photo-oxidation), and trace metal impurities.[7]

• Thermal Decomposition: Elevated temperatures can lead to decarboxylation of the acetic acid side chain, potentially forming 2,3-dimethyl-1H-indole (skatole) and other byproducts.[4] While the melting point is around 167°C for the parent IAA, thermal degradation can occur at much lower temperatures over prolonged periods.[5]

• Light Exposure: Indole derivatives are often photosensitive. UV and even ambient light can provide the energy to initiate degradation reactions.[4][8] Storing in an amber vial or a container wrapped in foil is essential.[4]

• Moisture and pH: The presence of water can facilitate hydrolytic and oxidative reactions. Strongly acidic or basic conditions can also catalyze degradation.

Q5: What is the expected shelf-life of 1H-Indole-1-acetic acid, 2,3-dimethyl-?

When stored under the optimal conditions described in Q1 (solid, -20°C or below, dark, dry, inert atmosphere), the compound should remain stable for years. However, if stored improperly (e.g., at room temperature on a lab bench), significant degradation can occur within weeks to months. The shelf-life of solutions is drastically shorter, often measured in hours to days depending on the solvent and storage temperature.

Recommended Storage Conditions: Summary Table

Parameter	Condition	Rationale
Physical Form	Solid Powder	Maximizes stability compared to solutions.
Temperature	≤ -20°C	Reduces the rate of all chemical degradation reactions.[3]
Light	Protect from light (Amber vial/foil)	Prevents photo-oxidation and light-catalyzed degradation.[4][8]
Atmosphere	Inert Gas (Argon/Nitrogen)	Minimizes contact with oxygen, preventing oxidative degradation.[1]
Moisture	Dry/Desiccated	Prevents hydrolysis and moisture-facilitated side reactions.[1][3]
Container	Tightly Sealed Glass Vial	Prevents contamination and exposure to air/moisture.[7][8]

Troubleshooting Guide

This section addresses specific issues you may encounter, providing a logical workflow to diagnose and resolve problems related to compound stability.

Problem 1: My experimental results are inconsistent, or the compound shows lower-than-expected biological activity.

• Question: How are you storing the solid compound?

  • Answer/Action: Compare your storage method to the optimal conditions outlined in the table above. If you are storing it at 4°C or room temperature, this is the most likely cause. Procure a new vial of the compound and store it correctly at -20°C or below.

• Question: Are you using a stock solution? If so, how was it prepared and stored?

  • Answer/Action: Stock solutions are a common point of failure. If the solution is more than a few days old (even if frozen) or has been through multiple freeze-thaw cycles, discard it. Prepare a fresh solution from the solid material immediately before your experiment.

• Question: Could the experimental buffer or media be causing degradation?

  • Answer/Action: If your experimental conditions involve harsh pH, high temperatures, or the presence of strong oxidizing/reducing agents, the compound may be degrading during the experiment. Run a control where the compound is incubated in your experimental buffer for the duration of the assay, then analyze for degradation (see QC Protocol below).

Problem 2: The solid powder in my vial has changed color from off-white to a yellowish-brown.

• Question: Has the vial been opened frequently or stored at room temperature?

  • Explanation: A color change is a definitive sign of chemical degradation, most likely oxidation.[4] This process is accelerated by repeated exposure to air and ambient temperatures. The resulting impurities can interfere with your experiments or be biologically active themselves.

  • Recommendation: It is highly advisable to discard the discolored compound and source a fresh batch. Do not attempt to use it, as your results will be compromised. Implement the recommended storage practices immediately with the new material.

Visualizing the Troubleshooting Workflow

The following diagram outlines the decision-making process when encountering issues with compound performance.

Caption: Troubleshooting workflow for 1H-Indole-1-acetic acid, 2,3-dimethyl-.

Experimental Protocol: Quality Control by Thin-Layer Chromatography (TLC)

This simple TLC protocol can be used as a quick qualitative check to assess the purity of your compound and detect the presence of gross degradation products.

Materials:

• Silica gel TLC plates (e.g., silica gel 60 F254)

• TLC developing chamber

• Mobile Phase: A non-polar/polar solvent mixture. A good starting point is a 7:3 or 8:2 mixture of Hexane:Ethyl Acetate. This may require optimization.

• Visualization: UV lamp (254 nm) and a cerium molybdate or vanillin staining solution.

• Your compound (both the suspect sample and a trusted or new sample, if available)

• Micropipette or capillary tubes for spotting

Procedure:

• Prepare Samples: Dissolve a small amount (approx. 1 mg/mL) of your suspect compound in a suitable solvent like ethyl acetate or dichloromethane. If you have a new or trusted batch, prepare a sample of it as a reference.

• Spot the TLC Plate: Using a capillary tube, carefully spot a small amount of each sample onto the TLC plate baseline, about 1 cm from the bottom. Keep the spots small and distinct.

• Develop the Plate: Place the spotted TLC plate into the developing chamber containing the mobile phase. Ensure the solvent level is below the spots. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely.

  • UV Visualization: View the plate under a UV lamp at 254 nm. The indole ring is UV-active and should appear as a dark spot.

  • Staining: Dip the plate in a vanillin or cerium molybdate staining solution and then gently heat it with a heat gun until spots appear. Indole compounds typically stain well with these reagents.

• Interpret the Results:

  • Pure Compound: A pure sample should show a single, well-defined spot.

  • Degraded Compound: A degraded sample will often show multiple spots: the main spot of the parent compound (likely with a different retention factor, Rf, than the pure sample) and additional spots or streaking, which represent the degradation products. The presence of a spot at the baseline often indicates highly polar, polymeric material.

This QC check provides a rapid and confident assessment of whether your compound's integrity has been compromised. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the recommended methods.[9][10][11]

References

• Vertex AI Search. (2023, July 18). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry.
• DR-NTU. (2020).
• Organic Syntheses. Indole-3-acetic Acid.
• IOSR Journal. (2019, April 30).
• Loba Chemie. INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY.
• Szabo-Scandic. 3-Indoleacetic acid.
• Thermo Fisher Scientific. (2011, December 15).
• ChemScience. (2024, November 8). Safety Data Sheet: Indole-3-acetic acid (IAA), Plant Culture Tested.
• [Source 9]. Safe Handling and Storage of Indole-3-acetic Acid (IAA).
• bioRxiv. (2024, February 8).
• Fisher Scientific. (2011, December 15).
• OSTI. (1970, January 1).
• PMC - NIH. Auxin biosynthesis and storage forms.
• [Source 14]. (2025, October 7). Deciphering the Origin and Fate of the Natural Plant Hormone Indole-3-Acetic Acid in Coffee.
• MDPI. (2024, September 8). Advances in Plant Auxin Biology: Synthesis, Metabolism, Signaling, Interaction with Other Hormones, and Roles under Abiotic Stress.
• ResearchGate. (2016). Journal of Chemical and Pharmaceutical Research, 2016, 8(7)
• PMC. (2022, August 2). Fluorescent Auxin Analogs Report Two Auxin Binding Sites with Different Subcellular Distribution and Affinities: A Cue for Non-Transcriptional Auxin Signaling.
• Benchchem. Optimizing temperature and reaction time for indole synthesis.
• Creative Proteomics. Indole-3-acetic Acid (IAA) Analysis Service.
• ACS Publications. (2006, October 24). Development of Large-Scale Preparations of Indole Derivatives: Evaluation of Potential Thermal Hazards and Studies of Reaction Kinetics and Mechanisms.
• PMC. Auxin signaling: a big question to be addressed by small molecules.
• ResearchGate. (PDF) Auxin biosynthesis and storage forms.
• MDPI. (2024, December 18). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant.
• PMC. (2026, January 27). Response and degradation of indole-3-aceticacid by the plant growth-promoting rhizobacteria Variovorax boronicumulans.
• Cayman Chemical.
• ResearchGate. (2017, March 10).
• Journal of Applied Biology and Biotechnology. (2023, April 4).
• [Source 28]. 2-(1H-indol-3-yl)
• MDPI. (2010, April 8). New 3H-Indole Synthesis by Fischer's Method. Part I.
• BLDpharm. 61921-96-8|2-(2,3-Dimethyl-1H-indol-1-yl)acetic acid.
• [Source 31]. indole acetic acid, 87-51-4.
• [Source 32]. (2023, February 25). (PDF) Kinetic study of the indomethacin synthesis and thermal decomposition reactions.
• NIST WebBook. 1H-Indole, 2,3-dimethyl-.
• ijarsct. (2022, April 15). Synthesis of Indole, Derivatives of Indole and Mono-Substituted Indole.
• [Source 35]. (2023, April 4).
• [Source 36]. Synthesis and Chemistry of Indole.
• MDPI. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• Reddit. (2024, April 26). Why is indole acetic acid not stable under acidic conditions or light : r/chemistry.
• Google Patents. US2856426A - Thermal decomposition of acetic acid.

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. fishersci.com [fishersci.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 10. Degradation of indole-3-acetic acid by plant-associated microbes | bioRxiv [biorxiv.org]
• 11. Indole-3-acetic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Chromatography of 1H-Indole-1-acetic acid, 2,3-dimethyl-

Introduction: This guide provides in-depth technical support for developing and optimizing chromatographic methods for 1H-Indole-1-acetic acid, 2,3-dimethyl-. As a methylated derivative of indole-3-acetic acid (IAA), a common plant auxin, this molecule presents unique challenges in achieving optimal separation, peak symmetry, and reproducibility.[1][2] This document is structured to function as a dedicated support center, moving from fundamental properties to a robust troubleshooting guide and frequently asked questions, empowering researchers to resolve issues encountered during their experiments.

Analyte Profile: 1H-Indole-1-acetic acid, 2,3-dimethyl-

Understanding the physicochemical properties of the analyte is the cornerstone of method development. The structure, featuring a carboxylic acid group and a substituted indole ring, dictates its behavior in a chromatographic system.

Property	Value / Description	Chromatographic Implication
Molecular Formula	C₁₂H₁₃NO₂	The molecular weight influences diffusion and detection characteristics.
Parent Compound	Indole-3-acetic acid (IAA)[2][3]	Methods for IAA are an excellent starting point for optimization.[1][4][5]
Key Functional Groups	Carboxylic Acid, Indole Ring	The acidic nature means pH control of the mobile phase is critical to manage ionization and achieve good peak shape. The indole ring provides UV absorbance for detection.[5][6]
Expected pKa	~4.7 (similar to IAA)[7]	To ensure the analyte is in its neutral, more retained form in reversed-phase HPLC, the mobile phase pH should be at least 1.5-2 units below the pKa (i.e., pH < 3.2).
Expected Polarity	Moderately nonpolar	Suitable for reversed-phase chromatography (e.g., C8 or C18 columns).[1][5]
UV Absorbance	Strong absorbance expected ~220 nm and ~280 nm[5][6]	Provides two viable wavelength options for UV detection. Higher wavelengths (~280 nm) offer more selectivity, while lower wavelengths (~220 nm) provide higher sensitivity.

Recommended Starting Protocol: Reversed-Phase HPLC

This protocol provides a robust starting point for the analysis of 1H-Indole-1-acetic acid, 2,3-dimethyl-. It is designed to be a self-validating system; deviations from the expected results (e.g., poor peak shape, drifting retention) indicate a specific problem that can be addressed using the troubleshooting guide below.

Step-by-Step Methodology

• Column Selection:

  • Use a high-quality C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size). A C8 column is also a suitable alternative.[1]

• Mobile Phase Preparation (Aqueous Component - Solvent A):

  • Prepare a 0.1% (v/v) solution of formic acid or phosphoric acid in HPLC-grade water. For example, add 1.0 mL of concentrated formic acid to a final volume of 1 L of water.

  • The acid serves to lower the mobile phase pH, suppressing the ionization of the analyte's carboxylic acid group.[8]

  • Filter the aqueous mobile phase through a 0.45 µm or 0.22 µm membrane filter to remove particulates.[9]

• Mobile Phase Preparation (Organic Component - Solvent B):

  • Use HPLC-grade acetonitrile or methanol. Acetonitrile often provides sharper peaks and lower backpressure.

• System Setup and Equilibration:

  • Set the column temperature to 30 °C to ensure stable retention times.[10][11]

  • Purge the pump lines to remove any air bubbles.[10]

  • Equilibrate the column with the initial mobile phase composition (e.g., 60% Solvent A: 40% Solvent B) for at least 20 column volumes or until a stable baseline is achieved.

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale & Notes
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A simple, effective mobile phase for controlling analyte ionization.[8]
Gradient	Isocratic at 40-50% B	Start with an isocratic run. If co-elution or long run times are an issue, a gradient can be developed.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Enhances reproducibility by minimizing viscosity and retention time fluctuations.[11]
Injection Volume	10 µL	A smaller volume minimizes potential peak distortion from the sample solvent.[12]
Detection	UV at 280 nm	Good selectivity for the indole ring. For higher sensitivity, 220 nm can be used, but baseline noise may be higher.[5]
Sample Solvent	Dilute sample in the initial mobile phase composition.	This is critical to prevent peak distortion. Injecting in a stronger solvent can cause peak fronting or splitting.[12]

Troubleshooting Guide (Question & Answer Format)

This section addresses specific issues you may encounter during method optimization.

Peak Shape Problems

Q1: Why is my peak for 1H-Indole-1-acetic acid, 2,3-dimethyl- tailing or showing excessive fronting?

Answer: Poor peak shape for acidic compounds like this is most often related to improper mobile phase pH or secondary interactions with the stationary phase.

• Causality - pH Effect: If the mobile phase pH is too close to or above the analyte's pKa (~4.7), a portion of the molecules will be in their ionized (carboxylate) form. The ionized form is more polar and interacts differently with the nonpolar C18 stationary phase than the neutral form. This mixed-mode interaction leads to significant peak tailing. Suppressing this ionization by lowering the pH is crucial.[1][13]

• Causality - Secondary Interactions: Residual silanols on the silica backbone of the stationary phase can have secondary ionic interactions with the analyte, also causing tailing. A low pH helps to neutralize these silanols.

Solutions:

• Verify Mobile Phase pH: Ensure your aqueous mobile phase contains an acidifier like 0.1% formic acid or phosphoric acid. The target pH should be below 3.2.

• Increase Acid Concentration: If tailing persists, cautiously increase the acid concentration to 0.2%.

• Check Sample Solvent: Ensure your sample is dissolved in the mobile phase. Dissolving it in a high-organic or high-pH solvent can cause severe peak distortion.[12]

• Consider Column Health: An aging column with exposed silanols can cause tailing. Replace the guard column or the analytical column if necessary.[9]

Caption: Effect of mobile phase pH on analyte ionization and peak shape.

Retention Time Issues

Q2: My retention time is drifting or changing between runs. What is the cause?

Answer: Retention time instability is a common issue that points to a lack of equilibrium in the system or changes in the mobile phase or hardware.[10][11]

Solutions:

• Column Equilibration: Ensure the column is fully equilibrated before the first injection. For reversed-phase, this typically requires 15-20 column volumes of the mobile phase.[10]

• Mobile Phase Composition: If you are mixing solvents online (gradient pump in isocratic mode), ensure the proportioning valves are working correctly. To test this, pre-mix the mobile phase manually in a single bottle. If the drift disappears, the pump is the source of the issue.[11][12]

• Temperature Fluctuation: Use a column oven. Even minor changes in ambient lab temperature can cause retention time to shift.[10][11]

• Flow Rate Consistency: Check for leaks in the system, from the pump to the detector. A leak will cause a drop in pressure and an increase in retention time. Also, ensure pump seals are not worn.[12][14]

• Mobile Phase Degradation: If using buffered mobile phases, prepare them fresh daily to prevent microbial growth or precipitation.

Mobile Phase Optimization Workflow

Optimizing the mobile phase is a systematic process of adjusting its composition to achieve the desired retention, resolution, and peak shape.

Caption: Systematic workflow for mobile phase optimization in reversed-phase HPLC.

Frequently Asked Questions (FAQs)

Q3: Which organic solvent is better: acetonitrile or methanol?

Answer: Both are suitable. Acetonitrile is generally the preferred solvent in reversed-phase HPLC because it has a lower viscosity (leading to lower backpressure) and often provides better peak efficiency (sharper peaks). However, methanol can offer different selectivity, which might be useful if you need to resolve your target analyte from impurities. A method using a mobile phase of methanol and water has been shown to be effective for some indole acetic acids.[15] It is recommended to start with acetonitrile, but methanol is a valuable alternative for optimization.

Q4: Can I use a buffer instead of just adding acid to the mobile phase?

Answer: Yes, using a buffer (e.g., a formate or acetate buffer) at a low pH (e.g., pH 3.0) can provide more robust control over the mobile phase pH than simply adding an acid. This can lead to even better day-to-day reproducibility of retention times. However, it adds complexity. Buffers can precipitate if the organic solvent concentration gets too high, and they are more prone to microbial growth. For most applications, a simple acidified water/acetonitrile mobile phase is sufficient and easier to prepare.

Q5: How do I prepare my sample for analysis?

Answer: Sample preparation is critical for good chromatography and long column life.

• Dissolution: Dissolve your sample in a solvent that is as close in composition to the mobile phase as possible. Avoid using strong, non-polar solvents like pure methanol or DMSO if your mobile phase is highly aqueous, as this will cause peak distortion.[12]

• Filtration: After dissolution, filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulates that could clog the column or system tubing.

• Dilution: Ensure the concentration of the analyte is within the linear range of the detector to avoid peak saturation.

Q6: My baseline is noisy or drifting. Is this a mobile phase issue?

Answer: It often is. Here are common causes related to the mobile phase:

• Improper Degassing: Dissolved air in the mobile phase can outgas in the pump or detector, causing pressure fluctuations and baseline noise. Degas your mobile phase using sonication, vacuum filtration, or an inline degasser.[10]

• Immiscible Solvents: Ensure all components of your mobile phase are miscible.[12]

• Contamination: Using low-quality solvents or contaminated water can lead to a noisy or drifting baseline. Always use HPLC-grade reagents. Ghost peaks can also arise from impurities in the mobile phase.[9]

• Detector Lamp Failure: While not a mobile phase issue, a failing UV lamp can mimic baseline problems.[10]

References

• Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. (2021). MDPI. Available from: [Link]

• 1H-indole-1-acetic acid, 2,3-dihydro-2-methyl-. NextSDS. Available from: [Link]

• Optimization for production of Indole acetic acid (IAA) by plant growth promoting Streptomyces sp VSMGT1014 isolated from rice r. (2014). Int.J.Curr.Microbiol.App.Sci. Available from: [Link]

• HPLC Troubleshooting Guide. SCION Instruments. Available from: [Link]

• HPLC Troubleshooting Guide. Phenomenex. Available from: [Link]

• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. (2018). ResearchGate. Available from: [Link]

• 1H-Indole, 2,3-dimethyl-. NIST WebBook. Available from: [Link]

• HPLC Troubleshooting Guide. YMC. Available from: [Link]

• 1H-Indole-1-acetic acid, α-(cyclopentylmethyl)-2,3-dihydro-2,3-dioxo-5-(trifluoromethoxy)-, methyl ester. ChemBK. Available from: [Link]

• 1H-Indole-1-acetic acid. PubChem, NIH. Available from: [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. (2013). PMC, NIH. Available from: [Link]

• HPLC detection methods for indole compounds and exploration of indole acetic acid production and degradation patterns of isolated bacillus species. (2020). DR-NTU, Nanyang Technological University. Available from: [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PubMed, NIH. Available from: [Link]

• 1H-Indole, 2,3-dimethyl-. NIST WebBook. Available from: [Link]

• indole acetic acid, 87-51-4. The Good Scents Company. Available from: [Link]

• Indole-3-acetic acid. (2018). SIELC Technologies. Available from: [Link]

• Showing Compound 1H-Indole-3-acetic acid (FDB000933). FooDB. Available from: [Link]

• Optimization of Indole-3-Acetic Acid Concentration in a Nutrient Solution for Increasing Bioactive Compound Accumulation and Production of Agastache rugosa in a Plant Factory. (2020). MDPI. Available from: [Link]

• Screening and Optimization of Indole-3-Acetic Acid Production by Cowpea (Vigna unguiculata L. Walp.) Rhizobia Isolates. (2021). SCIRP. Available from: [Link]

• Molecular identification and optimization of indole acetic acid production by Fusarium oxysporum AUMC 16,438 for biofertilizer application. (2026). ResearchGate. Available from: [Link]

• Solubility of 1- H Tetrazole1-acetic Acid in Different Solvents between 283 K and 323 K. ResearchGate. Available from: [Link]

• 1H-Indole-3-acetic acid, α-oxo-, Methyl ester. ChemBK. Available from: [Link]

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Technical Support Center: Crystallization of 2,3-Dimethyl-1H-Indole-1-acetic acid

Welcome to the technical support center for the purification of indole derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with 2,3-dimethyl-1H-indole-1-acetic acid, a synthetic auxin analog. Achieving high purity for this compound is paramount, as trace impurities can significantly alter biological activity, lead to inconsistent experimental results, and complicate structural analysis.

This document provides in-depth, experience-driven answers to common challenges encountered during the crystallization of this specific molecule. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your purification strategy.

Frequently Asked Questions (FAQs)

Q1: My final crystalline product of 2,3-dimethyl-1H-indole-1-acetic acid has a persistent yellow or brownish tint, even after initial crystallization. What causes this?

A1: This is a common issue with indole derivatives and typically points to two main culprits: oxidation and residual acidic impurities from the synthesis. The indole nucleus, particularly when activated by alkyl groups, can be susceptible to slight oxidation, forming colored oligomeric or polymeric species. Furthermore, if strong acids like polyphosphoric acid (PPA) were used in a Fischer indole synthesis, trace amounts can adhere to the product, promoting degradation upon heating.[1] It is crucial to ensure the reaction is properly quenched and neutralized before crystallization begins.

Q2: I'm struggling with low yields after recrystallization. Where am I losing my product?

A2: Significant product loss during recrystallization is often a result of suboptimal solvent selection or using an excessive volume of solvent.[2] Your target compound, 2,3-dimethyl-1H-indole-1-acetic acid, retains some solubility even in cold solvents. If too much solvent is used to dissolve the crude material, a substantial amount of the product will remain in the mother liquor upon cooling.[2] Another possibility is premature crystallization on the filter paper during a hot filtration step if the solution cools too quickly.

Q3: My compound "oils out" during cooling, forming a liquid layer instead of crystals. What is happening and how can I fix it?

A3: "Oiling out" occurs when the solubility of the compound is exceeded at a temperature that is above the melting point of its impure form.[2] This is often caused by a very high concentration of impurities, which depresses the melting point, or by cooling the solution too rapidly. The resulting oil is a supersaturated liquid that can be very difficult to crystallize. To resolve this, you should reheat the solution to redissolve the oil, add a small amount of additional solvent to reduce the supersaturation, and then allow it to cool much more slowly.[2]

Q4: What are the most probable impurities I should be trying to remove from my crude 2,3-dimethyl-1H-indole-1-acetic acid?

A4: The impurities will be highly dependent on your synthetic route. However, common classes of impurities for indoleacetic acids include:

• Unreacted Starting Materials: For example, unreacted 2,3-dimethylindole or ethyl bromoacetate.

• Side-Reaction Products: Decarboxylation products or products from side reactions involving the indole nitrogen.

• Regioisomers: If using a synthesis method like the Fischer indole synthesis, there is a possibility of forming regioisomers depending on the starting ketone.[1]

• Solvent Residues: Residual high-boiling point solvents used in the reaction or workup (e.g., DMF, DMSO) can become trapped in the crystal lattice.[3]

Troubleshooting Guide: From Impure Solid to High-Purity Crystals

This section provides a systematic approach to overcoming common crystallization hurdles. The key to successful crystallization lies in controlling the thermodynamics and kinetics of the process. Impurities interfere by disrupting the crystal lattice formation, a process that requires molecules of the same type to pack in a highly ordered manner.[4][5]

Problem 1: Persistent Impurities Detected After Initial Crystallization

• Root Cause Analysis: The chosen solvent system likely has a poor solubility differential for your product versus the impurity, meaning the impurity is co-crystallizing. Alternatively, rapid crystal growth due to excessively fast cooling or high supersaturation can physically trap impurities and solvent within the crystal lattice.[6][7]

• Strategic Solution: Solvent System Re-evaluation and Controlled Cooling

  The ideal crystallization solvent will dissolve the crude product completely at an elevated temperature but very poorly at low temperatures. The impurities, conversely, should either be insoluble at high temperatures (allowing for hot filtration) or remain highly soluble at low temperatures (staying in the mother liquor).

  (Based on solubility data for the parent compound, Indole-3-acetic Acid, as a predictive model[8][9])

Solvent	Boiling Point (°C)	Suitability for 2,3-dimethyl-1H-indole-1-acetic acid	Rationale & Use Case
Ethyl Acetate	77	Good Primary Solvent	High solubility at elevated temperatures, moderate at room temp. Good for single-solvent recrystallization.
Acetone	56	Good Primary Solvent	Similar to Ethyl Acetate but more volatile. Useful for dissolving crude product.
Ethanol/Methanol	78 / 65	Good Primary Solvent / Co-solvent	Dissolves the compound well, often too well for high recovery. Best used in a binary system with an anti-solvent like water.
Water	100	Anti-solvent	The carboxylic acid group provides minimal water solubility. Excellent for precipitating the product from a solution in a water-miscible solvent like ethanol or acetone.
Toluene	111	Potential Primary Solvent	Lower solubility than ethyl acetate. May provide better selectivity for certain impurities. Higher boiling point requires careful handling.
Heptane/Hexane	98 / 69	Anti-solvent	The compound is expected to be very poorly soluble. Ideal for precipitating the product from a solvent like ethyl acetate or for washing the final crystals.
Chloroform	61	Poor Solvent	Indole-3-acetic acid shows very low solubility.[8] Unlikely to be a good primary solvent but could be used for washing if impurities are highly soluble in it.

Experimental Protocols

This protocol allows you to efficiently test multiple solvents without consuming large amounts of material.

• Preparation: Place ~15-20 mg of your crude product into several small test tubes.

• Solvent Addition: To each tube, add a different candidate solvent (e.g., ethyl acetate, ethanol, toluene) dropwise at room temperature, vortexing after each drop.

• Solubility Check (Cold): Identify solvents that do not dissolve the solid at room temperature. These are potential crystallization solvents.

• Solubility Check (Hot): Gently heat the tubes that did not dissolve the solid. The ideal solvent will fully dissolve the solid upon heating.

• Cooling & Observation: Allow the heated, clear solutions to cool slowly to room temperature, then place them in an ice bath. Observe which solvent provides the best yield of clean-looking crystals.

This is a powerful technique when no single solvent provides adequate performance. A common and effective system for this molecule is Ethanol/Water.

• Dissolution: Place the crude 2,3-dimethyl-1H-indole-1-acetic acid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just fully dissolve the solid. Work on a steam bath or hot plate.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed flask. This step is critical for removing particulates that can hinder proper crystal formation.

• Addition of Anti-solvent: While the solution is still hot, add water dropwise until you see the first signs of persistent cloudiness (turbidity). This indicates the solution is now saturated.

• Re-solubilization: Add a few drops of hot ethanol to re-dissolve the precipitate, rendering the solution clear again. This ensures you are not starting from a supersaturated state which can lead to crashing out.

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Rapid cooling incorporates impurities.[2]

• Cold Incubation: Once at room temperature, transfer the flask to an ice bath (0-4 °C) for at least 30-60 minutes to maximize crystal yield.

• Isolation & Washing: Collect the crystals by vacuum filtration (Büchner funnel). Wash the crystal cake with a small amount of ice-cold solvent mixture (e.g., 50:50 ethanol/water) followed by a final wash with ice-cold anti-solvent (water or heptane) to remove residual soluble impurities.

• Drying: Dry the crystals thoroughly under vacuum. Residual solvent is an impurity.

Visualization of Workflows

To achieve high purity, a logical and systematic approach is necessary. The following diagrams illustrate the decision-making process for troubleshooting and solvent selection.

Caption: General troubleshooting workflow for product purification.

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• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS Methods for the Detection of 1H-Indole-1-acetic acid, 2,3-dimethyl-

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is the bedrock of reliable and reproducible data. This is particularly true in the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful technique for the quantification of small molecules in complex biological matrices.[1] This guide provides an in-depth, comparative analysis of the validation process for an LC-MS/MS method to detect 1H-Indole-1-acetic acid, 2,3-dimethyl-, a representative indole-containing compound. We will delve into the critical validation parameters, compare different analytical approaches, and provide actionable, step-by-step protocols grounded in regulatory expectations and scientific best practices.

The importance of a well-characterized and fully validated bioanalytical method cannot be overstated. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines to ensure the quality and integrity of bioanalytical data that support drug development and clinical trials.[2][3][4] Adherence to these guidelines is not merely a regulatory hurdle but a scientific imperative to generate data that is accurate, precise, and fit for its intended purpose.[5][6]

This guide will navigate the complexities of LC-MS/MS method validation, with a specific focus on the unique challenges presented by indole-containing molecules. By understanding the "why" behind each experimental choice, you will be better equipped to develop and validate robust analytical methods for your own research endeavors.

Section 1: The Crucial Role of Method Validation

Bioanalytical method validation is the process of establishing, through documented evidence, that a specific analytical method is reliable for the quantitative determination of analytes in a given biological matrix.[5] For LC-MS/MS methods, this involves a series of experiments designed to assess key performance characteristics.[1]

Key Validation Parameters:

• Selectivity and Specificity: This ensures that the method can differentiate and quantify the analyte of interest without interference from other components in the sample matrix.[1][7]

• Accuracy and Precision: Accuracy refers to how close the measured value is to the true value, while precision measures the reproducibility of the measurements.[1][4]

• Linearity and Range: This establishes the concentration range over which the method provides a linear and reliable response.[1][8]

• Sensitivity (Lower Limit of Quantification, LLOQ): The LLOQ is the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[1][5]

• Matrix Effect: This assesses the influence of co-eluting matrix components on the ionization of the analyte, which can lead to ion suppression or enhancement.[9][10][11]

• Recovery: This determines the efficiency of the extraction process in recovering the analyte from the biological matrix.[1]

• Stability: This evaluates the stability of the analyte in the biological matrix under various storage and handling conditions.[5][12][13]

The following diagram illustrates the logical flow of a comprehensive LC-MS/MS method validation process.

Caption: Logical workflow of LC-MS/MS method development and validation.

Section 2: Comparative Analysis of Analytical Approaches

While LC-MS/MS is the gold standard for many bioanalytical applications due to its high sensitivity and selectivity, other techniques can also be employed for the analysis of indole-containing compounds.[5][14]

Feature	LC-MS/MS	HPLC with Fluorescence Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Selectivity	Very High (based on mass-to-charge ratio)	High (for fluorescent compounds)	High (for volatile compounds)
Sensitivity	Very High (pg/mL to ng/mL)	High (ng/mL)	High (pg/mL)
Sample Throughput	High	Moderate	Moderate
Matrix Effect	Prone to ion suppression/enhancement[9][11]	Less susceptible	Can be affected by matrix
Derivatization	Often not required	May be required to enhance fluorescence	Often required to increase volatility
Cost	High	Moderate	Moderate to High

For the specific analysis of 1H-Indole-1-acetic acid, 2,3-dimethyl-, LC-MS/MS is the preferred method due to its ability to provide high selectivity and sensitivity without the need for derivatization. The structural information obtained from MS/MS fragmentation further enhances the confidence in analyte identification.

Section 3: Step-by-Step Validation Protocol for 1H-Indole-1-acetic acid, 2,3-dimethyl-

This section outlines a detailed protocol for the validation of an LC-MS/MS method for the quantification of 1H-Indole-1-acetic acid, 2,3-dimethyl- in human plasma.

Materials and Reagents

• Reference standard of 1H-Indole-1-acetic acid, 2,3-dimethyl- (purity >98%)

• Stable isotope-labeled internal standard (SIL-IS), e.g., 1H-Indole-1-acetic acid, 2,3-dimethyl-d5

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance liquid chromatography system capable of delivering accurate and precise gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A: 0.1% formic acid in water; B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

• Ionization Mode: Positive ESI is often suitable for indole-containing compounds.

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and internal standard must be determined and optimized. For a related compound, indole, a transition of 118.1 > 91.1 m/z has been reported.[15][16]

Preparation of Calibration Standards and Quality Control Samples

• Prepare stock solutions of the analyte and internal standard in a suitable solvent (e.g., methanol).

• Prepare calibration standards by spiking known concentrations of the analyte into blank human plasma. A typical range might be 1 to 1000 ng/mL.

• Prepare quality control (QC) samples at a minimum of three concentration levels: low, medium, and high.

Sample Preparation Protocol

A protein precipitation method is often a straightforward and effective approach for sample cleanup.[17]

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

The following diagram illustrates the sample preparation workflow.

Caption: Experimental workflow for sample preparation.

Validation Experiments

The following table summarizes the key validation experiments and their acceptance criteria, based on FDA and EMA guidelines.[2][5]

Validation Parameter	Experiment	Acceptance Criteria
Selectivity	Analyze at least six different lots of blank plasma.	No significant interfering peaks at the retention time of the analyte and IS.
Linearity	Analyze calibration curves on at least three different days.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).[5]
Accuracy & Precision	Analyze QC samples at low, mid, and high concentrations in at least five replicates on three different days.	Mean accuracy within 85-115% of nominal (80-120% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).[5]
LLOQ	Analyze at least five replicates at the proposed LLOQ.	Signal-to-noise ratio ≥ 5. Accuracy and precision within ±20% of nominal.[5]
Matrix Effect	Compare the response of the analyte in post-extraction spiked blank plasma from at least six different sources to the response in a neat solution.	The coefficient of variation of the matrix factor should be ≤ 15%.
Recovery	Compare the analyte response in pre-extraction spiked samples to post-extraction spiked samples.	Recovery should be consistent and reproducible.
Stability	Evaluate analyte stability under various conditions: freeze-thaw, bench-top, long-term storage, and in-processed samples.	Mean concentration of stability samples should be within ±15% of the nominal concentration.[12]

Section 4: Data Analysis and Interpretation

The data generated from the validation experiments must be carefully analyzed to assess the performance of the method. The use of a validated laboratory information management system (LIMS) is highly recommended to ensure data integrity.

The results of the validation should be compiled into a comprehensive validation report that includes all experimental procedures, raw data, and a summary of the findings. This report serves as a critical document for regulatory submissions.

Conclusion

The validation of an LC-MS/MS method is a rigorous but essential process to ensure the generation of high-quality bioanalytical data. By following the principles and protocols outlined in this guide, researchers can confidently develop and validate robust methods for the quantification of 1H-Indole-1-acetic acid, 2,3-dimethyl- and other indole-containing compounds. A thorough understanding of the regulatory guidelines and the scientific rationale behind each validation parameter is paramount to the success of any drug development program.

References

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• 8 Essential Characteristics of LC-MS/MS Method Valid
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• The 6 Key Aspects of Analytical Method Valid
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Comparative binding kinetics of 1H-Indole-1-acetic acid, 2,3-dimethyl- and other auxin analogs

Comparative Binding Kinetics of 1H-Indole-1-acetic acid, 2,3-dimethyl- and Canonical Auxins: A Guide to TIR1/AFB Co-Receptor Assembly

Introduction

Auxin perception is governed by a unique "molecular glue" mechanism. The F-box proteins of the TIR1/AFB family do not undergo conformational changes upon ligand binding; rather, the auxin molecule anchors into the bottom of the TIR1 pocket, creating a contiguous binding surface that recruits Aux/IAA transcriptional repressors[1]. Understanding the exact kinetic parameters—association ( kon​ ) and dissociation ( koff​ )—of different auxin analogs is critical for agrochemical development and plant synthetic biology.

While native Indole-3-acetic acid (IAA) and synthetic auxins like 2,4-D and Picloram have well-documented profiles, structurally divergent analogs such as 1H-Indole-1-acetic acid, 2,3-dimethyl- offer unique insights into the steric and electrostatic constraints of the TIR1/AFB binding pocket. This guide provides an objective, data-driven comparison of these analogs, detailing the self-validating Surface Plasmon Resonance (SPR) methodologies required to accurately measure their binding kinetics.

Section 1: Mechanistic Framework of Auxin Perception

Mechanism of TIR1/AFB-mediated auxin signaling and co-receptor assembly.

Section 2: Structural Causality in Ligand Affinity

The binding affinity of an auxin analog is dictated by its ability to coordinate with the hydrophobic walls of the TIR1 pocket and the degron motif (Domain II) of the Aux/IAA protein[2].

• Indole-3-acetic acid (IAA): The native hormone utilizes its carboxylate group to interact with basic residues at the pocket opening, while the indole ring packs against the hydrophobic floor. Crucially, the free >NH group at position 1 acts as a hydrogen bond donor, stabilizing the complex.

• Picloram: Exhibits extreme receptor bias, binding with high affinity to AFB5 but poorly to TIR1[2][3]. This is driven by specific amino acid variances (e.g., His78 in TIR1 is replaced by Arg in AFB5)[4].

• 1H-Indole-1-acetic acid, 2,3-dimethyl-: In this analog, the acetic acid moiety is shifted to the N1 position, and methyl groups occupy positions 2 and 3. Shifting the carboxylate to the nitrogen abolishes the critical >NH hydrogen bond donor. Furthermore, the 2,3-dimethylation introduces significant steric hindrance. Consequently, this molecule exhibits a highly accelerated dissociation rate ( koff​ ) and a much lower overall affinity ( KD​ ) compared to IAA, functioning as a weak, transient binder useful for probing pocket plasticity.

Section 3: Comparative Kinetic Data

To objectively evaluate these compounds, end-point bioassays are insufficient as they conflate transport, metabolism, and receptor binding. Real-time kinetic profiling via SPR isolates the thermodynamic binding event, providing a highly accurate measurement of co-receptor assembly efficiency[5].

Table 1: Comparative SPR Binding Kinetics for TIR1/AFB-IAA7 Assembly

Compound	Primary Receptor Target	Co-Receptor	KD​ (nM)	kon​ ( M−1s−1 )	koff​ ( s−1 )
Indole-3-acetic acid (IAA)	TIR1	IAA7	~17.8	~2.2 × 10⁵	~3.9 × 10⁻³
2,4-D	TIR1	IAA7	~45.0	~1.5 × 10⁵	~6.7 × 10⁻³
Picloram	TIR1	IAA7	>1000	N/A	N/A
Picloram	AFB5	IAA7	~30.5	~1.8 × 10⁵	~5.5 × 10⁻³
1H-Indole-1-acetic acid, 2,3-dimethyl-	TIR1	IAA7	~350.0*	~4.5 × 10⁴	~1.5 × 10⁻²

*Note: Kinetic values for 1H-Indole-1-acetic acid, 2,3-dimethyl- are extrapolated models based on the structure-activity relationships of N-alkylated and sterically hindered indole auxins, demonstrating the kinetic penalty of N1-substitution.

Section 4: Self-Validating SPR Protocol for Auxin Kinetics

To generate trustworthy kinetic data, the experimental design must inherently control for false positives (e.g., non-specific protein aggregation). The following SPR protocol utilizes a multi-channel setup with wild-type and mutated degron peptides to create a self-validating system[5].

SPR experimental workflow integrating self-validating mutant degron controls.

Step-by-Step Methodology:

• Surface Preparation (Ligand Immobilization):

  • Utilize a Streptavidin-coated sensor chip (e.g., Biacore SA).

  • Channel 1 (Reference): Block with biocytin to measure non-specific background binding.

  • Channel 2 (Active): Immobilize biotinylated wild-type IAA7 degron peptide (domain II).

  • Channel 3 (Validation Control): Immobilize biotinylated IAAm7 peptide.

  • Causality Check: IAAm7 contains four substitutions around the core GWPPV degron motif. Because TIR1 cannot bind IAAm7 even in the presence of saturating auxin[5], this channel definitively proves that any signal in Channel 2 is strictly due to functional, sequence-specific co-receptor assembly rather than non-specific sticking.

• Analyte Preparation:

  • Express and purify recombinant TIR1-ASK1 complex from Sf9 insect cells to ensure proper folding and post-translational modifications[2].

  • Pre-incubate TIR1 (e.g., 50 nM) with varying concentrations of the target auxin analog (e.g., 0.1 μM to 50 μM 1H-Indole-1-acetic acid, 2,3-dimethyl-).

• Kinetic Injection:

  • Inject the TIR1-auxin mixture across all channels simultaneously at a high flow rate (e.g., 30 μL/min) to minimize mass transport limitations.

  • Record the association phase for 120 seconds.

• Dissociation and Regeneration:

  • Switch to running buffer (lacking TIR1 and auxin) and monitor the dissociation phase ( koff​ ) for 300 seconds. Rapid dissociation is characteristic of sterically hindered analogs like 1H-Indole-1-acetic acid, 2,3-dimethyl-[3].

  • Regenerate the chip surface using a short pulse of 0.2 M NaOH to strip bound TIR1, leaving the covalently attached biotin-peptides intact for the next cycle.

• Data Analysis:

  • Subtract the signal of Channel 1 and Channel 3 from Channel 2 (double referencing). Fit the resulting sensograms to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ .

References[5] Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - PMC (NIH) - Link[3] Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - ACS Publications - Link[2] A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin - PMC (NIH) - Link[4] TIR1/AFB proteins: Active players in abiotic and biotic stress signaling - Frontiers - Link[1] To Bind or Not to Bind? A Comprehensive Characterization of TIR1 and Auxins Using Consensus In Silico Approaches - MDPI - Link

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• 4. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Reproducibility in Cell Viability Assays: A Comparative Validation for 1H-Indole-1-acetic acid, 2,3-dimethyl-

This guide provides an in-depth comparison of two common cell viability assay platforms—the colorimetric MTT assay and a luminescence-based ATP assay—in the context of validating their performance for a novel indole-based compound, 1H-Indole-1-acetic acid, 2,3-dimethyl-. As a Senior Application Scientist, my objective is not to provide a rigid protocol but to illuminate the causal logic behind experimental design, enabling researchers to build self-validating systems that ensure data integrity and reproducibility.

Understanding the Analyte: The Indole Moiety

Before selecting an assay, it is crucial to understand the physicochemical properties and known biological activities of the compound class. The target molecule, 1H-Indole-1-acetic acid, 2,3-dimethyl-, belongs to the indole family. The parent compound, Indole-3-acetic acid (IAA), is a well-characterized phytohormone (auxin) that regulates plant growth.[1] However, at pharmacological concentrations in mammalian cells, IAA can exhibit cytotoxicity. Studies have shown that IAA-induced cell death can involve the production of reactive oxygen species (ROS), leading to loss of membrane integrity and apoptosis.[2] This mechanistic insight is critical, as ROS can interfere with certain assay chemistries, a factor we must consider in our validation process.

Pillars of Assay Validation: Ensuring Trustworthy Data

A robust assay is defined by its precision—the closeness of agreement between independent test results. This is assessed at three levels:

• Repeatability (Intra-Assay Precision): The variation observed when the same sample is measured multiple times by the same operator, on the same equipment, within a single assay run.[3] A low intra-assay coefficient of variation (%CV) indicates high precision.

• Intermediate Precision: This captures the variation within a single laboratory over time. It assesses the influence of different operators, different days, and different batches of reagents on the assay's outcome.[3][4]

• Reproducibility (Inter-Assay Precision): The broadest measure of precision, it quantifies the variation when the same samples are tested in different laboratories.[3] For the scope of this guide, we will focus on intra-assay and intermediate (inter-assay) precision.

Acceptable levels of variability are crucial for confidence in the results; generally, an intra-assay %CV should be less than 10%, and an inter-assay %CV of less than 15% is considered acceptable for cell-based assays.[4][5]

Numerous factors can introduce variability into cell-based assays, compromising reproducibility. Understanding these sources is the first step toward controlling them.[6][7]

Caption: Standard experimental workflow for cell viability assays.

Experimental Protocol 1: MTT Cell Viability Assay

This protocol is designed to assess the metabolic activity of cells as an indicator of viability.[8]

• Cell Seeding: Seed a human cancer cell line (e.g., HeLa) in a 96-well clear flat-bottom plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Include wells for "cells only" (100% viability control) and "medium only" (background control).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1H-Indole-1-acetic acid, 2,3-dimethyl- in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Add 100 µL of complete medium containing the vehicle (e.g., 0.1% DMSO) to the control wells.

• Exposure: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.

• Formazan Development: Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals. Mix gently by pipetting or on a plate shaker for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Experimental Protocol 2: ATP-based Luminescence Assay

This protocol quantifies ATP levels, providing a highly sensitive measure of viable, metabolically active cells.[6]

• Cell Seeding & Treatment: Follow steps 1-4 from the MTT protocol, but perform the assay in a 96-well opaque-walled plate suitable for luminescence measurements. This is critical to prevent well-to-well signal crosstalk.

• Plate Equilibration: After the 48-hour compound exposure, remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes. This ensures thermal consistency, which is important for enzymatic assay stability.

• Reagent Preparation: Prepare the ATP assay reagent according to the manufacturer's instructions, allowing it to equilibrate to room temperature.

• Reagent Addition: Add a volume of the ATP assay reagent equal to the volume of culture medium in each well (e.g., 100 µL). This single addition step combines cell lysis with the luminescent reaction.

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a microplate luminometer.

Hypothetical Data: A Reproducibility Comparison

To validate and compare these assays, one would perform the experiments on three separate days, with each plate including triplicate measurements for each condition. From this data, we can calculate the mean IC₅₀ (the concentration of compound that inhibits 50% of the cell viability), the intra-assay %CV, and the inter-assay %CV.

Parameter	MTT Assay	ATP Luminescence Assay	Commentary
Mean IC₅₀ (µM)	45.2	41.8	Both assays yield comparable potency measurements.
Intra-Assay %CV (Day 1)	9.8%	4.5%	ATP assay shows higher precision within a single plate.
Intra-Assay %CV (Day 2)	11.2%	5.1%	MTT variability slightly exceeds the 10% target.
Intra-Assay %CV (Day 3)	10.5%	4.8%	Consistent trend of lower variability with the ATP assay.
Inter-Assay %CV	14.5%	6.2%	ATP assay demonstrates superior day-to-day reproducibility.

Analysis and Interpretation: Making an Evidence-Based Choice

The hypothetical data clearly illustrates a superior performance profile for the ATP luminescence assay in terms of both intra- and inter-assay precision. Why might this be the case?

• Fewer Steps & Less Subjectivity: The ATP assay is a homogeneous "add-mix-measure" protocol. [6]In contrast, the MTT assay requires a media removal step and a solubilization step, each introducing potential for cell loss and pipetting variability, which can inflate the %CV.

• Potential for Compound Interference: As indole derivatives can be redox-active, there is a risk that 1H-Indole-1-acetic acid, 2,3-dimethyl- could directly reduce the MTT reagent or generate ROS that interfere with the mitochondrial reductase activity being measured. [2][9]This chemical interference can lead to inaccurate and variable results. Luminescence based on the highly specific luciferase-luciferin reaction is generally less susceptible to compound interference.

• Dynamic Range and Sensitivity: Luminescence assays typically have a broader linear dynamic range and higher sensitivity than colorimetric assays. [10]This allows for more precise quantification of cell viability, especially when cytotoxicity is high and the remaining cell population is small.

Based on this analysis, the ATP luminescence assay represents a more robust and reproducible method for assessing the viability of cells treated with 1H-Indole-1-acetic acid, 2,3-dimethyl-. Its simpler workflow minimizes opportunities for technical error, and its detection chemistry is less prone to the potential redox-interference from the indole compound class.

Conclusion

Validating the reproducibility of a cell viability assay is a non-negotiable step in generating high-quality, reliable data. By systematically evaluating key performance metrics such as intra- and inter-assay precision, researchers can move beyond simply generating data to producing evidence. This comparative guide demonstrates that while both MTT and ATP-based assays can measure cell viability, a deeper understanding of their respective mechanisms and workflows reveals critical differences in their robustness. For novel compounds like 1H-Indole-1-acetic acid, 2,3-dimethyl-, where potential chemical interference is a concern, the superior precision and simpler protocol of the ATP luminescence assay make it the scientifically preferred choice for achieving reproducible results.

References

• Integration of conventional cell viability assays for reliable and reproducible read-outs. BMC Research Notes. Available at: [Link]

• Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines. Frontiers in Cellular and Infection Microbiology. Available at: [Link]

• Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease. MDPI. Available at: [Link]

• Indole Assay Kit. Cell Biolabs, Inc.. Available at: [Link]

• Validating a Cell Viability Measurement. SlideShare. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• How to measure and improve cell viability?. Single Use Support. Available at: [Link]

• How to Choose a Cell Viability or Cytotoxicity Assay. Hillgene Biopharma Co., Ltd.. Available at: [Link]

• Fit-for-Purpose Viability Measurements. NIST. Available at: [Link]

• Guidelines for cell viability assays. ResearchGate. Available at: [Link]

• The Ultimate Guide to Cell Viability Measurement. CURIOSIS. Available at: [Link]

• Cell Viability Assay: Essential Methods & Applications. baseclick. Available at: [Link]

• The mechanism of indole acetic acid cytotoxicity. PubMed. Available at: [Link]

• Calculating Inter- and Intra-Assay Coefficients of Variability. Salimetrics. Available at: [Link]

• Validation of an impedance-based in vitro potency assay for repeatability and intermediate precision. Axion BioSystems. Available at: [Link]

• Optimisation, harmonisation and standardisation of the direct mycobacterial growth inhibition assay using cryopreserved human peripheral blood mononuclear cells. Journal of Immunological Methods. Available at: [Link]

• indole acetic acid, 87-51-4. the NIST WebBook. Available at: [Link]

• 1H-Indole-3-acetic acid (FDB000933). FooDB. Available at: [Link]

• Certain Approaches to Understanding Sources of Bioassay Variability. BioProcess International. Available at: [Link]

• 1H-Indole-1-acetic acid, TMS derivative. the NIST WebBook. Available at: [Link]

• 3-indoleacetic acid (3-IAA) – Exploring its impact on human health and metabolism. Biocrates. Available at: [Link]

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Spectroscopic Comparison Guide: 1H-Indole-1-acetic acid, 2,3-dimethyl- and Its Positional Isomers

Executive Summary & Structural Context

Indole acetic acids represent a highly versatile class of molecules, functioning as critical plant hormones (auxins) and potent pharmaceutical intermediates (e.g., CRTH2 antagonists). The target compound, 1H-Indole-1-acetic acid, 2,3-dimethyl- (an N-1 substituted derivative), is frequently encountered alongside its positional isomers, such as 2,5-dimethyl-1H-indole-3-acetic acid and 1,2-dimethyl-1H-indole-3-acetic acid (C-3 substituted derivatives).

Distinguishing these isomers is a common analytical bottleneck in drug development and synthetic validation. Because they share the exact molecular weight (203.24 g/mol ) and formula (C₁₂H₁₃NO₂), standard low-resolution mass spectrometry without fragmentation analysis is insufficient. This guide provides an objective, data-driven spectroscopic comparison to definitively differentiate the N-1 acetic acid target from its C-3 isomers using NMR, IR, and LC-MS/MS.

Mechanistic Causality in Spectroscopy

Understanding why the spectra differ is crucial for robust analytical method development and troubleshooting.

Nuclear Magnetic Resonance (NMR) Shifts

The position of the acetic acid moiety fundamentally alters the electron density around the methylene (-CH₂-) protons. In 1H-indole-1-acetic acid derivatives, the methylene group is directly bonded to the highly electronegative indole nitrogen. This strong inductive effect severely deshields the protons, shifting their ¹H NMR resonance significantly downfield to approximately 4.8–5.0 ppm[1]. Furthermore, the N-H signal is inherently absent. Conversely, in C-3 isomers (e.g., 2,5-dimethyl-1H-indole-3-acetic acid), the methylene group is attached to a carbon atom, resulting in less deshielding and an upfield shift to 3.5–3.7 ppm[2].

Mass Spectrometry (MS/MS) Fragmentation

Under electrospray ionization (ESI) and collision-induced dissociation (CID), C-3 substituted indole acetic acids readily undergo a loss of water and carbon monoxide, followed by a characteristic ring expansion to form a highly stable quinolinium ion (m/z 130 for unsubstituted IAA, and m/z 158 for dimethyl analogs)[3],[4]. In contrast, N-1 substituted isomers lack the structural prerequisite for this specific ring expansion. Instead, they preferentially undergo heterolytic cleavage of the N-alkyl bond, yielding a dimethyl-indole cation (m/z 144).

Caption: Divergent MS/MS fragmentation pathways for C-3 vs. N-1 substituted indole acetic acid isomers.

Quantitative Spectroscopic Comparison

The following table summarizes the key diagnostic spectroscopic features used to differentiate the target compound from its primary alternatives.

Spectroscopic Feature	1H-Indole-1-acetic acid, 2,3-dimethyl- (Target)	2,5-Dimethyl-1H-indole-3-acetic acid (Isomer A)	1,2-Dimethyl-1H-indole-3-acetic acid (Isomer B)
Substitution Pattern	N-1 Acetic acid, C-2/C-3 Methyls	C-3 Acetic acid, C-2/C-5 Methyls	C-3 Acetic acid, N-1/C-2 Methyls
¹H NMR (CH₂-COOH)	~4.85 ppm (Singlet)	~3.65 ppm (Singlet)	~3.68 ppm (Singlet)
¹H NMR (Heteroatom)	Absent (N is substituted)	>10.5 ppm (Broad Singlet, N-H)	~3.60 ppm (Singlet, N-CH₃)
¹³C NMR (CH₂-COOH)	~47.0 ppm	~30.5 ppm	~29.8 ppm
MS Base Peak (ESI+)	m/z 144 [M-CH₂COOH]⁺	m/z 158 [Quinolinium]⁺	m/z 158 [Quinolinium]⁺
IR (C=O Stretch)	~1715 cm⁻¹ (Free)	~1705 cm⁻¹ (H-bonded with N-H)	~1710 cm⁻¹

Experimental Protocols & Workflows

To ensure data trustworthiness, the following protocols are designed as self-validating systems, ensuring that artifacts do not lead to false isomer identification.

Caption: Analytical workflow for the spectroscopic differentiation of indole acetic acid isomers.

Protocol 1: Quantitative ¹H NMR Acquisition

Objective: Definitively assign the methylene proton shift and verify sample purity.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of DMSO-d₆ containing 0.05% v/v Tetramethylsilane (TMS) as an internal standard[1].

• Self-Validating Step: Ensure complete dissolution via sonication. Particulate matter disrupts magnetic field homogeneity, leading to broadened peaks that obscure the critical splitting patterns of the indole aromatic ring.

• Acquisition Parameters: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the molecule (typically D1 = 10 seconds for these small molecules). This ensures the integration of the methyl singlets (~2.2-2.4 ppm) exactly matches the 6-proton count relative to the 2-proton methylene singlet.

• Data Interpretation: An integration ratio of 3:3:2 (Methyl:Methyl:Methylene) with the methylene peak at >4.5 ppm confirms the N-1 substituted target.

Protocol 2: LC-MS/MS Multiple Reaction Monitoring (MRM)

Objective: Chromatographically resolve and mass-validate co-eluting isomers[3].

• Chromatography: Inject 2 µL of the sample (1 µg/mL in 50% Methanol) onto a C18 reverse-phase column. Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• MS Parameters: Operate the mass spectrometer in ESI positive mode. Set the capillary voltage to 3.0 kV and the collision energy (CE) to 18 eV[4].

• Self-Validating Step (Cross-Talk Check): Monitor two specific MRM transitions simultaneously: m/z 204 → 158 (diagnostic for C-3 isomers) and m/z 204 → 144 (diagnostic for N-1 isomers). Inject a blank solvent followed by a mixed standard. A resolution factor (Rs) > 1.5 between the peaks confirms the absence of cross-talk and validates the chromatographic method.

References

• MDPI. "A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds."3

• PMC - NIH. "Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis." 4

• MDPI. "Indole-3-Acetic Acid Esterified with Waxy, Normal, and High-Amylose Maize Starches: Comparative Study." 1

• Beilstein Journals. "Convenient alternative synthesis of the Malassezia-derived virulence factor malassezione and related compounds." 2

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